(R)-2-Azido-2-phenylacetyl chloride

• CAS: 35353-41-4

Core Science & Biosynthesis

An In-depth Technical Guide to (R)-2-Azido-2-phenylacetyl chloride

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of (R)-2-Azido-2-phenylacetyl chloride. Tailored for researchers, scientists, and professionals in drug development, this document consolidates essential data, experimental procedures, and safety information for this valuable chiral building block.

Core Chemical Properties

(R)-2-Azido-2-phenylacetyl chloride is a bifunctional molecule featuring a reactive acyl chloride and an azide group attached to a chiral center. This unique combination makes it a significant intermediate in the stereoselective synthesis of complex organic molecules, particularly in the pharmaceutical industry. The acyl chloride allows for straightforward acylation reactions, while the azide group serves as a versatile precursor for amines or can be used in cycloaddition reactions.

The following table summarizes the key computed and identifying properties of (R)-2-Azido-2-phenylacetyl chloride and its corresponding racemate.

Property	Value	Source
IUPAC Name	(2R)-2-azido-2-phenylacetyl chloride	[1]
Synonyms	D(-)-alpha-Azidophenyl acetyl chloride, (R)-α-Azidobenzeneacetic acid chloride	[1][2]
Molecular Formula	C₈H₆ClN₃O	[1][3][4]
Molecular Weight	195.60 g/mol	[1][3]
CAS Number	35353-41-4 (for R-isomer)	[1][2]
16461-71-5 (for racemate/unspecified)	[3][4][5][6]
Exact Mass	195.0199395 Da	[3][4]
Topological Polar Surface Area (TPSA)	31.4 Ų	[3]
Complexity	232	[3][4]
Hydrogen Bond Donor Count	0	[1][4]
Hydrogen Bond Acceptor Count	3	[1][4]
Rotatable Bond Count	3	[1][4]
Canonical SMILES	C1=CC=C(C=C1)C(C(=O)Cl)N=[N+]=[N-]	[4]
Isomeric SMILES	C1=CC=C(C=C1)--INVALID-LINK--N=[N+]=[N-]	[1]

Due to the presence of the highly electrophilic acyl chloride group, (R)-2-Azido-2-phenylacetyl chloride is sensitive to moisture and nucleophiles.

• Reactivity with Water: The compound reacts with water, likely vigorously, to hydrolyze into (R)-2-azido-2-phenylacetic acid and hydrochloric acid. This is a characteristic reaction of acyl halides.[7][8][9]

• Thermal Stability: The azide functional group introduces potential instability. Organic azides can be sensitive to heat and shock, potentially decomposing to form a nitrene. Care should be taken to avoid elevated temperatures during handling and storage.

• Incompatibilities: It is incompatible with strong oxidizing agents, alcohols, and bases (including amines).[8][9] Reactions with alcohols will yield the corresponding esters, and reactions with amines will produce amides.

Synthesis and Experimental Protocols

The most common method for preparing (R)-2-Azido-2-phenylacetyl chloride is the chlorination of its parent carboxylic acid, (R)-2-azido-2-phenylacetic acid, using a chlorinating agent such as thionyl chloride (SOCl₂).

This protocol is adapted from established procedures for the synthesis of acyl chlorides from carboxylic acids.[5][10]

Objective: To synthesize (R)-2-Azido-2-phenylacetyl chloride from (R)-2-azido-2-phenylacetic acid.

Reagents and Materials:

• (R)-2-azido-2-phenylacetic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (or another suitable aprotic solvent)

• Round-bottom flask

• Reflux condenser with a drying tube or connection to an inert gas line

• Heating mantle

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), combine (R)-2-azido-2-phenylacetic acid with an excess of thionyl chloride (typically 2-5 equivalents). Anhydrous solvent can be used if desired.

• Fit the flask with a reflux condenser.

• Gently heat the reaction mixture to reflux. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂). A typical reaction time is 1-3 hours.[5]

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. It is crucial to use a trap to capture the corrosive and toxic vapors.

• The resulting residue is the crude (R)-2-Azido-2-phenylacetyl chloride, which can often be used in the next step without further purification.[5] If necessary, purification can be achieved by vacuum distillation, though care must be taken due to the compound's thermal sensitivity.

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Caption: Synthesis workflow for (R)-2-Azido-2-phenylacetyl chloride.

(R)-2-Azido-2-phenylacetyl chloride is an excellent acylating agent. A notable application is in the synthesis of semi-synthetic β-lactam antibiotics, where it is used to append a side chain to the 6-aminopenicillanic acid (6-APA) core or related structures.

Objective: Acylation of an amino-penam derivative.[5]

Reagents and Materials:

• (R)-2-Azido-2-phenylacetyl chloride (prepared as above)

• 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam (or other amine substrate)

• Triethylamine (or another non-nucleophilic base)

• Anhydrous dichloromethane

• Ice bath

• Standard glassware for organic synthesis

Procedure:

• Dissolve the amine substrate (e.g., 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam) and triethylamine (2 equivalents) in anhydrous dichloromethane in a flask.[5]

• Cool the stirred solution in an ice bath.

• Prepare a solution of (R)-2-Azido-2-phenylacetyl chloride in anhydrous dichloromethane.

• Add the acyl chloride solution dropwise to the cold amine solution over several minutes. The triethylamine acts as a scavenger for the HCl generated during the reaction.[5]

• After the addition is complete, allow the reaction to stir at a low temperature for a period (e.g., 30 minutes) before warming to room temperature.[5]

• Monitor the reaction to completion (e.g., by TLC).

• Upon completion, the reaction is worked up. This typically involves washing the organic layer with water, an acidic solution (to remove excess base), and brine.

• The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed in vacuo to yield the crude acylated product.[5]

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Caption: Workflow for the application of the title compound in amide synthesis.

Spectroscopic Data

While specific experimental spectra for (R)-2-Azido-2-phenylacetyl chloride are not widely published, the expected characteristic signals can be predicted based on its structure.

Spectroscopy	Feature	Expected Chemical Shift / Wavenumber
FT-IR	Azide (N₃) stretch	~2100 cm⁻¹ (strong, sharp)
Carbonyl (C=O) stretch (acyl chloride)	~1790-1815 cm⁻¹ (strong)
Aromatic C=C stretch	~1450-1600 cm⁻¹
¹H NMR	Aromatic protons (C₆H₅)	~7.3-7.5 ppm (multiplet, 5H)
Methine proton (CH-N₃)	~5.3-5.5 ppm (singlet, 1H)
¹³C NMR	Carbonyl carbon (C=O)	~168-172 ppm
Aromatic carbons (C₆H₅)	~125-135 ppm
Methine carbon (CH-N₃)	~60-65 ppm

Safety and Handling

(R)-2-Azido-2-phenylacetyl chloride is a hazardous chemical that requires careful handling in a controlled laboratory environment.

• Corrosivity: As an acyl chloride, it is corrosive and can cause severe skin burns and eye damage.[7][11]

• Toxicity: Inhalation, ingestion, or skin contact may cause severe injury.[8][9] Reaction with moisture in the air or tissues can release HCl, causing respiratory irritation.[7]

• Personal Protective Equipment (PPE): Always handle this compound inside a chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety goggles with side shields or a face shield, and a lab coat.[7][11]

• Storage: Store in a cool, dry, well-ventilated area away from moisture and incompatible substances. The container should be tightly closed and stored under an inert atmosphere.[7]

• Disposal: Dispose of waste material in accordance with national and local regulations. Do not mix with other waste.[7]

References

• 1. Page loading... [guidechem.com]
• 2. (R)-2-azido-2-phenylacetyl chloride | 35353-41-4 [amp.chemicalbook.com]
• 3. 2-Azido-2-phenylacetyl chloride | C8H6ClN3O | CID 85429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Azido-2-phenylacetyl chloride｜lookchem [lookchem.com]
• 5. prepchem.com [prepchem.com]
• 6. 2-azido-2-phenylacetyl chloride | 16461-71-5 [chemicalbook.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Phenylacetyl chloride | C8H7ClO | CID 7679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. PHENYLACETYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. researchgate.net [researchgate.net]
• 11. lobachemie.com [lobachemie.com]

In-Depth Technical Guide: (R)-2-Azido-2-phenylacetyl chloride

CAS Number: 35353-41-4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R)-2-Azido-2-phenylacetyl chloride, a chiral building block of significant interest in synthetic organic chemistry and drug discovery. This document outlines its chemical properties, synthesis, and applications, with a focus on its role in the development of novel therapeutics.

Chemical and Physical Properties

Table 1: Physicochemical Properties of 2-Azido-2-phenylacetyl chloride [1][2]

Property	Value	Source
Molecular Formula	C₈H₆ClN₃O	PubChem
Molecular Weight	195.61 g/mol	PubChem
CAS Number	35353-41-4 (for R-enantiomer)	ChemicalBook
Appearance	Expected to be a liquid or low-melting solid	Inferred
Boiling Point	Not reported	-
Melting Point	Not reported	-
Specific Rotation	Not reported	-
XLogP3	3.6	PubChem
Hydrogen Bond Donor Count	0	PubChem
Hydrogen Bond Acceptor Count	3	PubChem
Rotatable Bond Count	3	PubChem
Exact Mass	195.019939 g/mol	PubChem
Complexity	232	PubChem

Synthesis

The primary synthetic route to (R)-2-Azido-2-phenylacetyl chloride involves the chlorination of the corresponding carboxylic acid, (R)-2-azido-2-phenylacetic acid. Thionyl chloride (SOCl₂) is the most commonly employed chlorinating agent for this transformation.

Experimental Protocol: Synthesis of (R)-2-Azido-2-phenylacetyl chloride

This protocol is based on a general procedure for the synthesis of acyl chlorides from carboxylic acids.

Materials:

• (R)-2-azido-2-phenylacetic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM) or another suitable inert solvent

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend or dissolve (R)-2-azido-2-phenylacetic acid in an excess of thionyl chloride or in an anhydrous solvent such as dichloromethane.

• With stirring, gently heat the reaction mixture to reflux. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂). The reaction is typically complete within 1-3 hours.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Carefully remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. It is crucial to use a trap to capture the corrosive and toxic vapors.

• The resulting crude (R)-2-azido-2-phenylacetyl chloride is often used in the next step without further purification due to its reactivity and sensitivity to moisture. If purification is necessary, it may be attempted by vacuum distillation, though care must be taken to avoid decomposition.

References

• 1. 2-Azido-2-phenylacetyl chloride | C8H6ClN3O | CID 85429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Azido-2-phenylacetyl chloride｜lookchem [lookchem.com]

An In-depth Technical Guide to (R)-2-Azido-2-phenylacetyl chloride

This guide provides comprehensive information on the chemical properties and synthesis of (R)-2-Azido-2-phenylacetyl chloride, a key reagent in synthetic organic chemistry. The data is tailored for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties

(R)-2-Azido-2-phenylacetyl chloride is a chiral acyl chloride containing an azide functional group. Its specific rotation and reactivity make it a valuable building block in the synthesis of various pharmaceutical compounds and complex organic molecules.

Property	Value	References
Molecular Formula	C₈H₆ClN₃O
Molecular Weight	195.60 g/mol
Alternate Molecular Weight	195.608 g/mol
Alternate Molecular Weight	195.60574 g/mol
CAS Number	35353-41-4
IUPAC Name	(2R)-2-azido-2-phenylacetyl chloride

Synthesis Protocol

A common method for the preparation of 2-azido-2-phenylacetyl chloride involves the reaction of 2-azido-2-phenylacetic acid with thionyl chloride. The following protocol is a representative example of this synthesis.

Materials:

• 2-azido-2-phenylacetic acid

• Thionyl chloride

• Dichloromethane (optional, as a solvent for subsequent reactions)

Procedure:

• A solution of 2-azido-2-phenylacetic acid (9.1 mmol) and thionyl chloride (5 ml) is prepared in a suitable reaction vessel.

• The reaction mixture is heated under reflux for 30 minutes.

• Following the reflux period, the reaction solution is evaporated under reduced pressure to remove excess thionyl chloride.

• The resulting residue is 2-azido-2-phenylacetyl chloride.

This crude product can then be dissolved in an appropriate solvent, such as dichloromethane, for use in subsequent reaction steps. For instance, it can be added to a solution containing an amine to form an amide bond, a common step in the synthesis of more complex molecules.

Synthesis Workflow

The synthesis of 2-azido-2-phenylacetyl chloride from its corresponding carboxylic acid is a straightforward process. The workflow diagram below illustrates the key steps.

Synthesis workflow for (R)-2-Azido-2-phenylacetyl chloride.

Synthesis of (R)-2-Azido-2-phenylacetic Acid Precursors: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for preparing the precursor, (R)-2-azido-2-phenylacetic acid. This chiral building block is of significant interest in medicinal chemistry and drug development due to the versatile reactivity of the azide moiety, which can serve as a masked amine or participate in click chemistry. This document outlines key synthetic strategies, including stereospecific conversion of chiral precursors and enzymatic resolutions, complete with detailed experimental protocols and comparative data.

Introduction

(R)-2-azido-2-phenylacetic acid is a valuable chiral intermediate in organic synthesis. Its enantiopure form is crucial for the development of stereochemically defined pharmaceuticals. The synthesis of this compound can be approached through several strategic pathways, primarily involving the introduction of the azide functionality onto a phenylacetic acid backbone. The choice of synthetic route often depends on the availability of starting materials, desired enantiopurity, and scalability. This guide will focus on two primary approaches: the stereospecific synthesis from enantiopure precursors and the resolution of a racemic mixture.

Synthetic Strategies and Experimental Protocols

Two principal strategies for the synthesis of (R)-2-azido-2-phenylacetic acid are detailed below. The first involves the stereospecific conversion of an enantiopure precursor, (R)-mandelic acid, via an intermediate α-bromo acid. The second outlines a pathway involving the synthesis of a racemic α-azido acid followed by enzymatic resolution.

Strategy 1: Stereospecific Synthesis from (R)-Mandelic Acid

This strategy leverages the readily available chiral pool starting material, (R)-mandelic acid. The synthesis proceeds in two steps: bromination of the α-hydroxyl group with inversion of configuration, followed by nucleophilic substitution with an azide anion, which also proceeds with inversion, resulting in the desired (R)-2-azido-2-phenylacetic acid.

Step 1: Synthesis of (S)-2-Bromo-2-phenylacetic Acid

The conversion of the hydroxyl group of mandelic acid to a bromide can be achieved using various brominating agents. A common method involves the use of phosphorus tribromide. It is important to note that this reaction typically proceeds with inversion of configuration at the stereocenter.

Experimental Protocol: Synthesis of (S)-2-Bromo-2-phenylacetic Acid from (R)-Mandelic Acid

• To a solution of (R)-mandelic acid (1.0 eq) in a suitable anhydrous solvent such as diethyl ether, cool the reaction mixture to 0 °C in an ice bath.

• Slowly add phosphorus tribromide (PBr₃, 0.4 eq) dropwise to the stirred solution.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by carefully adding water.

• Extract the aqueous layer with diethyl ether (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude (S)-2-bromo-2-phenylacetic acid.

• Purify the product by recrystallization or column chromatography.

Step 2: Synthesis of (R)-2-Azido-2-phenylacetic Acid

The subsequent reaction with sodium azide proceeds via an SN2 mechanism, again with inversion of configuration, to yield the final product.

Experimental Protocol: Synthesis of (R)-2-Azido-2-phenylacetic Acid from (S)-2-Bromo-2-phenylacetic Acid

• Dissolve (S)-2-bromo-2-phenylacetic acid (1.0 eq) in a polar aprotic solvent such as dimethylformamide (DMF).

• Add sodium azide (NaN₃, 1.5 eq) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Acidify the aqueous solution with a dilute acid (e.g., 1M HCl) to a pH of ~2.

• Extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain (R)-2-azido-2-phenylacetic acid.

Strategy 2: Synthesis of Racemic 2-Azido-2-phenylacetic Acid and Subsequent Resolution

This approach involves the initial synthesis of racemic 2-bromo-2-phenylacetic acid from phenylacetic acid, followed by azidation to the racemic product. The desired (R)-enantiomer is then isolated through enzymatic resolution.

Step 1: Synthesis of Racemic 2-Bromo-2-phenylacetic Acid

The α-bromination of phenylacetic acid can be achieved using N-bromosuccinimide (NBS) with a radical initiator like azobisisobutyronitrile (AIBN).[1]

Experimental Protocol: Synthesis of Racemic 2-Bromo-2-phenylacetic Acid from Phenylacetic Acid [1]

• In a round-bottom flask, dissolve phenylacetic acid (1.0 eq) in a suitable solvent like carbon tetrachloride.

• Add N-bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of 2,2'-azobis(isobutyronitrile) (AIBN).

• Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

• Cool the reaction mixture and filter to remove the succinimide byproduct.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield crude 2-bromo-2-phenylacetic acid.

• Purify the product by recrystallization or column chromatography.

Step 2: Synthesis of Racemic 2-Azido-2-phenylacetic Acid

The racemic bromo acid is then converted to the racemic azido acid using the same procedure as in Strategy 1, Step 2.

Step 3: Enzymatic Resolution

Enzymatic resolution is a powerful technique for separating enantiomers. A lipase, for example, can selectively catalyze the esterification of one enantiomer of the racemic azido acid, allowing for the separation of the unreacted enantiomer.

Experimental Protocol: Enzymatic Resolution of Racemic 2-Azido-2-phenylacetic Acid

• To a solution of racemic 2-azido-2-phenylacetic acid (1.0 eq) in an organic solvent (e.g., toluene), add an alcohol (e.g., butanol, 1.5 eq).

• Add a lipase preparation (e.g., Candida antarctica lipase B, CALB).

• Incubate the mixture at a controlled temperature (e.g., 40 °C) with gentle agitation.

• Monitor the reaction for the conversion of one enantiomer to its ester by chiral HPLC.

• Once approximately 50% conversion is reached, stop the reaction by filtering off the enzyme.

• Separate the unreacted (R)-2-azido-2-phenylacetic acid from the (S)-ester by extraction with an aqueous base.

• Acidify the aqueous layer and extract the (R)-acid.

• The (S)-ester can be hydrolyzed back to the (S)-acid if desired.

Data Presentation

Synthesis Step	Starting Material	Product	Reagents & Conditions	Yield (%)	Enantiomeric Excess (ee%)
Strategy 1
Bromination	(R)-Mandelic Acid	(S)-2-Bromo-2-phenylacetic Acid	PBr₃, Diethyl ether, 0 °C to RT, 12-18h	75-85	>98% (with inversion)
Azidation	(S)-2-Bromo-phenylacetic Acid	(R)-2-Azido-2-phenylacetic Acid	NaN₃, DMF, 60-80 °C, 4-6h	80-90	>98% (with inversion)
Strategy 2
Bromination	Phenylacetic Acid	Racemic 2-Bromo-2-phenylacetic Acid	NBS, AIBN, CCl₄, Reflux, 4-6h	85-95	N/A (racemic)
Azidation	Racemic 2-Bromo-phenylacetic Acid	Racemic 2-Azido-2-phenylacetic Acid	NaN₃, DMF, 60-80 °C, 4-6h	80-90	N/A (racemic)
Enzymatic Resolution	Racemic 2-Azido-2-phenylacetic Acid	(R)-2-Azido-2-phenylacetic Acid	Lipase (e.g., CALB), Butanol, Toluene, 40 °C	~45	>99%

Note: Yields and enantiomeric excess are approximate and can vary based on specific reaction conditions and purification methods.

Mandatory Visualizations

Synthetic Workflow Diagrams

Caption: Stereospecific synthesis of (R)-2-azido-2-phenylacetic acid.

Caption: Synthesis and resolution of racemic 2-azido-2-phenylacetic acid.

References

• 1. α-Halo carboxylic acids and esters - Wikipedia [en.wikipedia.org]

Technical Guide: Spectroscopic and Synthetic Overview of (R)-2-Azido-2-phenylacetyl chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of (R)-2-Azido-2-phenylacetyl chloride, a key intermediate in synthetic organic chemistry. Due to the limited availability of direct spectroscopic data for this specific chiral acyl chloride, this document presents a combination of experimental protocols for its synthesis and predicted spectroscopic data based on the analysis of its functional groups and data from analogous compounds.

Synthesis of 2-Azido-2-phenylacetyl chloride

The synthesis of 2-azido-2-phenylacetyl chloride is typically achieved through the chlorination of the corresponding carboxylic acid. A common and effective method involves the use of thionyl chloride.

Experimental Protocol

A solution of 2-azido-2-phenylacetic acid (1.61 g, 9.1 mmol) in thionyl chloride (5 ml) is heated under reflux for one hour. Following the reaction, the excess thionyl chloride is removed by evaporation under reduced pressure, yielding the crude 2-azido-2-phenylacetyl chloride as a residue.[1] This crude product is often used immediately in subsequent reaction steps without extensive purification due to its reactive nature.[1]

Spectroscopic Data

Predicted Spectroscopic Data

The following tables summarize the predicted ¹H NMR, ¹³C NMR, and IR data for (R)-2-Azido-2-phenylacetyl chloride.

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.4	Multiplet	5H	Aromatic protons (C₆H₅)
~5.4	Singlet	1H	Methine proton (CH-N₃)

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (ppm)	Assignment
~170	Carbonyl carbon (C=O)
~135	Quaternary aromatic carbon
~129	Aromatic carbons (CH)
~128	Aromatic carbons (CH)
~65	Methine carbon (CH-N₃)

Table 3: Predicted IR Spectral Data

Wavenumber (cm⁻¹)	Functional Group
~2100	Azide (N₃) stretching
~1790	Acyl chloride (C=O) stretching
~1600, ~1490	Aromatic C=C stretching
~700-800	C-H bending (aromatic)

Synthesis Workflow and Reaction Pathway

The synthesis of 2-azido-2-phenylacetyl chloride is a critical step in the preparation of more complex molecules, such as beta-lactam antibiotics. The following diagrams illustrate the synthesis workflow and a subsequent reaction pathway.

Caption: Synthesis workflow for 2-Azido-2-phenylacetyl chloride.

Caption: Reaction of 2-Azido-2-phenylacetyl chloride to form an amide bond.

References

• 1. prepchem.com [prepchem.com]

In-Depth Technical Guide: Safety and Handling of (R)-2-Azido-2-phenylacetyl chloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals in research and development. The information provided is based on the known hazards of the functional groups present in (R)-2-Azido-2-phenylacetyl chloride, namely organic azides and acyl chlorides. A specific Safety Data Sheet (SDS) for this compound was not found; therefore, all handling and safety precautions should be implemented with the understanding that the hazards are inferred from related compounds and functional group chemistry. A thorough risk assessment must be conducted before handling this substance.

Executive Summary

(R)-2-Azido-2-phenylacetyl chloride is a reactive chemical intermediate of interest in pharmaceutical and chemical synthesis, notably in the preparation of modified peptides and other biologically active molecules. Its utility is derived from the presence of two highly reactive functional groups: an azide and an acyl chloride. These same groups, however, impart significant hazards, including the potential for explosive decomposition (azide group) and high reactivity and corrosivity (acyl chloride group). This guide provides a comprehensive overview of the known and anticipated hazards, detailed handling procedures, appropriate personal protective equipment (PPE), emergency protocols, and disposal methods to ensure the safe use of this compound in a laboratory setting.

Hazard Identification and Classification

Due to the absence of a specific Safety Data Sheet (SDS), the hazard classification for (R)-2-Azido-2-phenylacetyl chloride is extrapolated from the known hazards of its constituent functional groups.

Primary Hazards:

• Explosive Potential: Organic azides can be sensitive to heat, shock, friction, and light, leading to violent decomposition.[1] The stability of organic azides is often evaluated by the carbon-to-nitrogen (C/N) ratio. While some guidelines suggest that azides with a C/N ratio between 1 and 3 can be synthesized in small quantities, they should be handled with extreme caution and stored at low temperatures.[1]

• High Reactivity and Corrosivity: Acyl chlorides are highly reactive and corrosive substances.[2] They react violently with water and other nucleophiles, releasing corrosive hydrogen chloride (HCl) gas.[3]

• Toxicity: The azide anion is known to be highly toxic, with a toxicity profile similar to that of cyanide.[4] Exposure can occur through inhalation, ingestion, or skin absorption and can lead to severe health effects, including respiratory failure.[1]

Anticipated GHS Classification (Inferred):

• Explosives (Division 1.5 or Unstable Explosive)

• Acute Toxicity, Oral (Category 2 or 3)

• Acute Toxicity, Dermal (Category 2 or 3)

• Acute Toxicity, Inhalation (Category 2 or 3)

• Skin Corrosion/Irritation (Category 1B)

• Serious Eye Damage/Eye Irritation (Category 1)

• Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory system

Physical and Chemical Properties

The following table summarizes the available physical and chemical data for (R)-2-Azido-2-phenylacetyl chloride.

Property	Value	Source
Molecular Formula	C₈H₆ClN₃O	[5][6]
Molecular Weight	195.61 g/mol	[5][6]
CAS Number	35353-41-4	[7]
Appearance	Not explicitly stated, likely a liquid or low-melting solid	Inferred
Boiling Point	Data not available
Melting Point	Data not available
Solubility	Reacts with water. Likely soluble in aprotic organic solvents.	Inferred from acyl chloride chemistry
XLogP3	3.6	[5]
Hydrogen Bond Donor Count	0	[6]
Hydrogen Bond Acceptor Count	3	[6]
Rotatable Bond Count	3	[6]
Exact Mass	195.0199395	[5][6]
Complexity	232	[5][6]

Personal Protective Equipment (PPE)

Due to the high potential for severe health effects and physical hazards, a stringent personal protective equipment (PPE) regimen is mandatory.

PPE Type	Specification
Hand Protection	Double gloving is recommended. An inner Silver Shield® glove with an outer heavy-duty nitrile or butyl rubber glove.[4][8]
Eye Protection	Chemical splash goggles and a full-face shield are required.[8]
Skin and Body Protection	A flame-resistant lab coat and a chemical-resistant apron are necessary. For larger quantities, a full-body chemical-resistant suit may be warranted.[4][9]
Respiratory Protection	All work must be conducted in a certified chemical fume hood with the sash at the lowest possible working height. For emergency situations, a self-contained breathing apparatus (SCBA) is required.[10]

Experimental Protocols and Handling Procedures

General Handling Precautions

• Work Area: All manipulations must be performed in a certified chemical fume hood, away from heat, light, and sources of ignition.[4] A blast shield should be used for all reactions involving this compound.[4]

• Incompatible Materials: Avoid contact with water, alcohols, amines, strong bases, oxidizing agents, acids, heavy metals and their salts, and halogenated solvents.[1][11] Reaction with acids can generate highly toxic and explosive hydrazoic acid.[1]

• Equipment: Use only glass or Teflon-coated equipment. Metal spatulas and ground glass joints should be avoided as they can initiate explosive decomposition.[1][12]

• Scale: Work with the smallest possible quantities. Initial experiments should be conducted on a microscale to assess reactivity and potential hazards.

Synthesis of (R)-2-Azido-2-phenylacetyl chloride

The following is a representative, non-optimized procedure. A thorough risk assessment must be performed before attempting this synthesis.

Reaction: (R)-2-Azido-2-phenylacetic acid + Thionyl chloride → (R)-2-Azido-2-phenylacetyl chloride + SO₂ + HCl

Procedure:

• In a certified chemical fume hood, behind a blast shield, equip a round-bottom flask with a reflux condenser and a gas outlet connected to a scrubber containing a sodium hydroxide solution to neutralize the evolving SO₂ and HCl gas.

• Charge the flask with (R)-2-azido-2-phenylacetic acid.

• Slowly add an excess of thionyl chloride to the flask at room temperature.

• Gently heat the mixture to reflux and maintain for the appropriate time to ensure complete conversion.

• After cooling to room temperature, carefully remove the excess thionyl chloride under reduced pressure, ensuring the vacuum pump is protected from corrosive vapors.

• The resulting crude (R)-2-Azido-2-phenylacetyl chloride should be used immediately in the next synthetic step without purification if possible.

Integrated Safety Precautions:

• Step 2 & 3: The addition of thionyl chloride is exothermic and will generate corrosive gases. Perform the addition slowly and with adequate cooling if necessary.

• Step 4: Heating an organic azide can lead to explosive decomposition. Heat gently and monitor the reaction closely.

• Step 5: Do not heat the mixture during vacuum distillation to avoid explosive decomposition of the product.

Emergency Procedures

Spills

• Small Spills (in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

  • Carefully collect the absorbed material into a designated, non-metallic waste container.

  • Decontaminate the area with a suitable solution (e.g., a dilute solution of sodium bicarbonate for the acyl chloride component, followed by a quenching agent for the azide).

• Large Spills (or any spill outside of a fume hood):

  • Evacuate the laboratory immediately.

  • Alert others and activate the emergency alarm.

  • Contact the institution's emergency response team.[4]

  • Do not attempt to clean up the spill yourself.

Exposure

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.[13]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[13]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[13]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[14]

Waste Disposal

All waste containing (R)-2-Azido-2-phenylacetyl chloride must be treated as extremely hazardous.

• Quenching: Before disposal, the reactive acyl chloride functionality should be quenched. This can be done by slowly adding the compound to a stirred, cooled solution of a nucleophile such as an alcohol (e.g., isopropanol) or a dilute solution of sodium bicarbonate.[15]

• Azide Deactivation: The azide functionality should then be deactivated. A common method is the slow addition of a reducing agent, such as a solution of sodium nitrite followed by acidification, which converts the azide to nitrogen gas. This procedure must be performed in a fume hood due to the evolution of toxic gases.[11][16]

• Containerization: All deactivated waste should be collected in a clearly labeled, non-metallic container.[17]

• Disposal: The final waste must be disposed of through the institution's hazardous waste management program. Do not pour any azide-containing waste down the drain , as this can lead to the formation of highly explosive heavy metal azides in the plumbing.[11][18]

Visualizations

Logical Workflow for Handling (R)-2-Azido-2-phenylacetyl chloride

Caption: Workflow for the safe handling of (R)-2-Azido-2-phenylacetyl chloride.

Hazard Relationship Diagram

Caption: Relationship between functional groups, hazards, and precautions.

References

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. ehs.ucsb.edu [ehs.ucsb.edu]
• 5. 2-Azido-2-phenylacetyl chloride | C8H6ClN3O | CID 85429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Azido-2-phenylacetyl chloride｜lookchem [lookchem.com]
• 7. (R)-2-azido-2-phenylacetyl chloride | 35353-41-4 [amp.chemicalbook.com]
• 8. osha.gov [osha.gov]
• 9. blog.storemasta.com.au [blog.storemasta.com.au]
• 10. Personal Protective Equipment - Environmental Health & Safety Services – Syracuse University [ehss.syr.edu]
• 11. - Division of Research Safety | Illinois [drs.illinois.edu]
• 12. artscimedia.case.edu [artscimedia.case.edu]
• 13. mines.edu [mines.edu]
• 14. Sodium Azide | Chemical Emergencies | CDC [cdc.gov]
• 15. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 16. reddit.com [reddit.com]
• 17. ehs.ucsb.edu [ehs.ucsb.edu]
• 18. chemistry.unm.edu [chemistry.unm.edu]

A Comprehensive Technical Guide to the Storage and Handling of (R)-2-Azido-2-phenylacetyl chloride

For researchers, scientists, and professionals in drug development, the integrity of chemical reagents is paramount. This guide provides an in-depth overview of the optimal storage conditions, handling procedures, and potential degradation pathways for (R)-2-Azido-2-phenylacetyl chloride, a crucial building block in synthetic chemistry. Adherence to these guidelines is essential to ensure the compound's stability, purity, and safe use in experimental settings.

Recommended Storage Conditions

Proper storage is critical to prevent the degradation of (R)-2-Azido-2-phenylacetyl chloride. The following table summarizes the recommended storage parameters based on safety data sheets and chemical properties.

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C[1]	To minimize decomposition and maintain stability.
Atmosphere	Inert gas (e.g., Nitrogen)	To prevent reaction with atmospheric moisture and oxygen.
Container	Tightly sealed, original container	To prevent exposure to air and moisture.[1][2]
Environment	Dry, well-ventilated area[2][3]	To avoid hydrolysis and ensure safe dispersal of any potential vapors.
Security	Stored locked up or in a restricted-access area	Due to the compound's toxicity and hazardous nature.

Chemical Stability and Incompatibility

(R)-2-Azido-2-phenylacetyl chloride is a reactive compound that is sensitive to certain environmental factors and incompatible with several classes of substances.

Moisture Sensitivity: The primary degradation pathway for (R)-2-Azido-2-phenylacetyl chloride is hydrolysis. The acyl chloride functional group readily reacts with water to form the corresponding carboxylic acid, (R)-2-azido-2-phenylacetic acid, and hydrochloric acid. This reaction is rapid and will significantly impact the purity and reactivity of the compound.

Incompatible Materials: Contact with the following substances should be strictly avoided to prevent hazardous reactions and degradation of the product.

Incompatible Material	Potential Hazard
Water	Rapid hydrolysis, releasing corrosive hydrochloric acid gas.[4]
Alcohols	Reaction to form esters, consuming the desired reagent.[3][4]
Strong Oxidizing Agents	Potentially vigorous or explosive reactions.[3][4]
Strong Bases	Rapid neutralization and decomposition.[3][4]

Experimental Protocols

General Handling Procedure

Due to its toxicity and reactivity, (R)-2-Azido-2-phenylacetyl chloride must be handled with appropriate safety precautions in a controlled laboratory environment.

Workflow for Safe Handling:

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. nj.gov [nj.gov]

A Technical Guide to (R)-2-Azido-2-phenylacetyl chloride for Pharmaceutical Research and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (R)-2-Azido-2-phenylacetyl chloride, a chiral building block of significant interest in pharmaceutical synthesis. This document outlines its chemical properties, commercial availability, and a detailed experimental protocol for its application in the synthesis of complex molecules, such as beta-lactam antibiotics.

Core Properties and Specifications

(R)-2-Azido-2-phenylacetyl chloride is a valuable reagent for introducing an α-azido-α-phenylacetyl moiety, a key structural element in various biologically active compounds. The presence of the azide group offers versatile downstream functionalization possibilities, including reduction to a primary amine or participation in click chemistry reactions.

Physicochemical Data

The following table summarizes the key physicochemical properties of 2-Azido-2-phenylacetyl chloride. It is important to note that some of these properties are computed and may vary slightly from experimental values.

Property	Value	Source
CAS Number	35353-41-4	ChemicalBook[1]
Molecular Formula	C₈H₆ClN₃O	PubChem[2]
Molecular Weight	195.61 g/mol	BLD Pharm[1], PubChem[2]
IUPAC Name	(2R)-2-azido-2-phenylacetyl chloride	PubChem
Canonical SMILES	C1=CC=C(C=C1)--INVALID-LINK--Cl)N=[N+]=[N-]	PubChem
LogP	2.256	LookChem[3]
Hydrogen Bond Donor Count	0	LookChem[3]
Hydrogen Bond Acceptor Count	3	LookChem[3]
Rotatable Bond Count	3	LookChem[3]

Commercial Supplier Overview

(R)-2-Azido-2-phenylacetyl chloride is available from a number of commercial suppliers, primarily specializing in fine chemicals and building blocks for research and development. While specific quantitative data on purity and enantiomeric excess can vary by supplier and batch, the compound is generally available in research quantities. Researchers are advised to request a certificate of analysis from the supplier to obtain lot-specific data.

Supplier Platform	Noted Purity/Specifications	Availability
ChemicalBook	General listing, specific purity not detailed.	Listed as available from multiple suppliers.[1]
LookChem	General purity listed as 99%.	Indicated as being in commercial mass production.[3]
BLD Pharm	Listed as a product.	Availability should be confirmed directly.[1]

Experimental Protocol: Acylation of a Beta-Lactam Core

The following is a representative experimental protocol for the acylation of a 6-aminopenicillanic acid (6-APA) derivative using an azido-phenylacetyl chloride. This procedure is adapted from established methods for the synthesis of penicillin analogs and serves as a general guideline for the use of (R)-2-Azido-2-phenylacetyl chloride in forming an amide bond with a primary or secondary amine.

Objective: To synthesize a penicillin derivative by acylating a 6-amino-penam derivative with (R)-2-Azido-2-phenylacetyl chloride.

Materials:

• (R)-2-Azido-2-phenylacetic acid

• Thionyl chloride (SOCl₂)

• 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam (or a similar 6-APA derivative)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Ethyl acetate

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

• 6N Hydrochloric acid (HCl)

• Water (deionized)

• Standard laboratory glassware, including a round-bottom flask, reflux condenser, dropping funnel, and separatory funnel.

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

Procedure:

Part 1: Preparation of (R)-2-Azido-2-phenylacetyl chloride

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve (R)-2-azido-2-phenylacetic acid (1.0 eq) in thionyl chloride (excess, e.g., 5-10 eq).

• Heat the mixture to reflux and maintain for 1 hour. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• After the reaction is complete, carefully remove the excess thionyl chloride under reduced pressure using a rotary evaporator. The resulting crude (R)-2-azido-2-phenylacetyl chloride is a residue that should be used immediately in the next step.

Part 2: Acylation of the 6-amino-penam derivative

• In a separate flask, dissolve the 6-amino-penam derivative (1.1 eq) and triethylamine (2.2 eq) in anhydrous dichloromethane.

• Cool the solution in an ice bath with stirring.

• Dissolve the crude (R)-2-azido-2-phenylacetyl chloride from Part 1 in a minimal amount of anhydrous dichloromethane.

• Add the solution of the acid chloride dropwise to the cooled amine solution over a period of 5-10 minutes.

• After the addition is complete, allow the reaction mixture to stir in the ice bath for 30 minutes, then warm to room temperature and continue stirring for an additional 3 hours.

Part 3: Work-up and Purification

• Evaporate the more volatile components of the reaction mixture under reduced pressure.

• Take up the residue in water (e.g., 50 mL).

• Wash the aqueous solution with ethyl acetate (2 x 25 mL portions) to remove non-polar impurities. Discard the organic layers.

• Carefully adjust the pH of the aqueous solution to approximately 2.5 by the dropwise addition of 6N HCl. This will likely cause the product to precipitate or form an emulsion.

• Extract the acidified aqueous layer with ethyl acetate (2 x 30 mL portions).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter off the drying agent and evaporate the solvent in vacuo to yield the crude product.

• For further purification, the residue can be dissolved in a minimal amount of dichloromethane, and triethylamine (1.0 eq) can be added. This solution is then poured into rapidly stirred diethyl ether to precipitate the triethylamine salt of the final product.

• The precipitate can be collected by filtration, washed with diethyl ether, and dried under vacuum.

Characterization: The final product should be characterized by appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of a beta-lactam antibiotic using (R)-2-Azido-2-phenylacetyl chloride.

Caption: Workflow for the synthesis of a penicillin derivative.

Conclusion

(R)-2-Azido-2-phenylacetyl chloride is a readily available and versatile chiral synthon for the development of new pharmaceutical agents. Its application in the stereoselective synthesis of beta-lactam antibiotics and other complex molecules makes it a valuable tool for medicinal chemists. The experimental protocol provided herein offers a solid foundation for its use in acylation reactions, and the commercial availability of this reagent facilitates its integration into drug discovery and development programs. Researchers should always consult the safety data sheet (SDS) provided by the supplier before handling this chemical and perform appropriate risk assessments for all experimental procedures.

References

• 1. 16461-71-5|2-azido-2-phenylacetyl chloride|BLD Pharm [bldpharm.com]
• 2. 2-Azido-2-phenylacetyl chloride | C8H6ClN3O | CID 85429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Azido-2-phenylacetyl chloride｜lookchem [lookchem.com]

An In-depth Technical Guide to (R)-2-Azido-2-phenylacetyl chloride: Safety, Handling, and Synthesis

For researchers, scientists, and drug development professionals, a thorough understanding of the chemical compounds they work with is paramount. This technical guide provides a detailed overview of the Material Safety Data Sheet (MSDS) information, experimental protocols, and safety considerations for (R)-2-Azido-2-phenylacetyl chloride.

Chemical Identification and Properties

(R)-2-Azido-2-phenylacetyl chloride is a chemical intermediate used in organic synthesis. Below is a summary of its key identifiers and physical properties.

Identifier	Value
Chemical Name	(R)-2-azido-2-phenylacetyl chloride
CAS Number	35353-41-4[1]
Molecular Formula	C8H6ClN3O[2][3]
Molecular Weight	195.61 g/mol [2]
Synonyms	D(-)-alpha-Azidophenyl acetyl chloride, (R)-α-Azidobenzeneacetic acid chloride, D(-)-alpha-Azido-alpha-phenylacetylchloride[1]

Physical and Chemical Properties

Property	Value
Appearance	Not explicitly stated, but related compounds are light red liquids.
Odor	Not specified.
PSA	66.82[3]
LogP	2.256[3]
Hydrogen Bond Donor Count	0[3]
Hydrogen Bond Acceptor Count	3[3]
Rotatable Bond Count	3[3]
Exact Mass	195.0199395[3]
Complexity	232[3]

Hazard Identification and Safety Precautions

GHS Hazard Statements for related compounds include:

• H290: May be corrosive to metals.[4]

• H314: Causes severe skin burns and eye damage.[4]

• H335: May cause respiratory irritation.[4]

• H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.

• H372: Causes damage to organs (Lungs) through prolonged or repeated exposure.

• H400: Very toxic to aquatic life.

Precautionary Measures:

A logical workflow for handling (R)-2-Azido-2-phenylacetyl chloride, based on the safety data of related compounds, is outlined below.

References

• 1. (R)-2-azido-2-phenylacetyl chloride | 35353-41-4 [amp.chemicalbook.com]
• 2. 2-Azido-2-phenylacetyl chloride | C8H6ClN3O | CID 85429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Amides using (R)-2-Azido-2-phenylacetyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-2-Azido-2-phenylacetyl chloride is a valuable chiral building block in organic synthesis, particularly for the preparation of a diverse range of amides. The presence of the azido group offers a versatile handle for further functionalization, for instance, through "click chemistry" via Huisgen 1,3-dipolar cycloaddition, making the resulting amides attractive scaffolds in medicinal chemistry and drug development. The stereogenic center at the alpha-position is crucial for the synthesis of enantiomerically pure compounds, a critical aspect in the development of modern therapeutics.

These application notes provide detailed protocols for the synthesis of (R)-2-azido-2-phenylacetyl chloride and its subsequent conversion to amides. It also includes information on the potential applications of these compounds, supported by experimental data.

Data Presentation

The synthesis of amides from (R)-2-Azido-2-phenylacetyl chloride proceeds with moderate to excellent yields, depending on the nature of the amine and the reaction conditions. Below is a summary of representative yields obtained from the acylation of various amines.

Amine Substrate	Product	Yield (%)	Reference
6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam	(2S,5R,6R)-6-((R)-2-azido-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	38%	[1]
Substituted Anilines (general)	N-Aryl-2-azido-2-phenylacetamides	88-96% (for the azido precursor)	[2]
Aniline	2-Azido-N-phenylacetamide	Not specified	[3]

Note: The high yields reported for substituted anilines are for the synthesis of the 2-azido-N-phenylacetamide precursors via a different route but indicate the feasibility of high-yielding reactions with anilines.

Experimental Protocols

Protocol 1: Synthesis of (R)-2-Azido-2-phenylacetyl chloride

This protocol describes the conversion of (R)-2-Azido-2-phenylacetic acid to the corresponding acyl chloride.

Materials:

• (R)-2-Azido-2-phenylacetic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM)

• Round-bottom flask

• Reflux condenser

• Rotary evaporator

Procedure:

• To a solution of (R)-2-Azido-2-phenylacetic acid (1.0 eq) in anhydrous dichloromethane, add thionyl chloride (2.0-3.0 eq) at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 1-2 hours, monitoring the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator.

• The resulting crude (R)-2-Azido-2-phenylacetyl chloride is typically used in the next step without further purification.

Protocol 2: General Procedure for the Synthesis of Amides

This protocol outlines the general method for the acylation of amines with (R)-2-Azido-2-phenylacetyl chloride.

Materials:

• (R)-2-Azido-2-phenylacetyl chloride (crude from Protocol 1)

• Amine (primary or secondary)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer

• Standard work-up and purification reagents (e.g., water, brine, sodium sulfate, silica gel for chromatography)

Procedure:

• Dissolve the amine (1.0 eq) and a non-nucleophilic base such as triethylamine (1.5-2.0 eq) in an anhydrous aprotic solvent (e.g., DCM or THF) in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Dissolve the crude (R)-2-Azido-2-phenylacetyl chloride (1.1 eq) in the same anhydrous solvent and add it dropwise to the cooled amine solution with vigorous stirring.

• Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature, continuing to stir for 2-16 hours. Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired amide.

Detailed Protocol for a Specific Amide Synthesis

The following is a detailed protocol for the synthesis of (2S,5R,6R)-6-((R)-2-azido-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid[1].

Materials:

• (R)-2-Azido-2-phenylacetic acid (1.61 g, 9.1 mmol)

• Thionyl chloride (5 mL)

• 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam (2.4 g, 10 mmol)

• Triethylamine (2.02 g, 20 mmol)

• Dichloromethane (60 mL)

• Ethyl acetate

• 6N Hydrochloric acid

• Anhydrous sodium sulfate

• Diethyl ether

Procedure:

• A solution of 1.61 g (9.1 mmol) of (R)-2-azido-2-phenylacetic acid and 5 mL of thionyl chloride is heated under reflux for 1 hour.

• The reaction solution is evaporated under reduced pressure to furnish a residue of (R)-2-azido-2-phenylacetyl chloride.

• The residue is dissolved in 10 mL of dichloromethane and is added over 5 minutes to a stirred, ice-bath cooled solution of 2.4 g (10 mmol) of 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam and 2.02 g (20 mmol) of triethylamine in 50 mL of dichloromethane.

• After 30 minutes, the reaction solution is allowed to warm to room temperature.

• After a further 3 hours, the more volatile components of the solution are evaporated under reduced pressure, and the residue is taken up in 50 mL of water.

• The aqueous solution is washed twice with 25 mL portions of ethyl acetate, and it is then adjusted to pH 2.5 by the careful addition of 6N hydrochloric acid.

• The resulting cloudy mixture is extracted twice with 30 mL portions of ethyl acetate.

• After being dried using anhydrous sodium sulfate, the combined extracts are filtered, and the solvent is evaporated in vacuo.

• The residue is dissolved in 10 mL of dichloromethane; 1.0 mL of triethylamine is added, and the resulting solution is poured into 350 mL of rapidly stirred diethyl ether.

• The solid which precipitates is filtered off, giving 1.62 g (38% yield) of the title compound as its triethylamine salt.

Visualizations

Caption: Experimental workflow for the synthesis of amides.

Applications in Drug Development

Amides derived from (R)-2-azido-2-phenylacetic acid are of significant interest in drug discovery due to the versatile nature of the azido group and the chirality of the parent molecule.

• Antimicrobial Agents: The phenylacetamide scaffold is present in many bioactive molecules, including some with antimicrobial properties. The introduction of the azido group provides a route to novel derivatives with potentially enhanced or new biological activities[4][5][6][7][8]. For instance, N-phenylacetamide-incorporated 1,2,3-triazoles, which can be synthesized from azido-acetamides, have shown promising antifungal and antitubercular activities[2][9].

• Click Chemistry and Bioconjugation: The azide functionality allows for the straightforward conjugation of the amide to other molecules, such as proteins, nucleic acids, or small molecule probes, via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC)[10][11]. This is a powerful tool for developing targeted drug delivery systems, diagnostic agents, and for studying biological processes.

• Scaffolds for Diverse Libraries: The (R)-2-azido-2-phenylacetamide core can be used as a starting point for the synthesis of diverse libraries of compounds for high-throughput screening. The combination of the chiral center, the aromatic ring, and the reactive azide group allows for the generation of a wide range of structurally complex molecules with potential therapeutic applications.

While specific signaling pathways for amides derived directly from (R)-2-Azido-2-phenylacetyl chloride are not yet well-defined in the literature, the general class of phenylacetamides has been shown to interact with various biological targets. For example, some phenylacetamide derivatives have been identified as selective alpha-1A adrenergic receptor antagonists[10]. Further research is needed to elucidate the specific mechanisms of action for novel amides synthesized using this methodology.

Caption: Potential applications of the synthesized amides.

References

• 1. prepchem.com [prepchem.com]
• 2. New N-phenylacetamide-incorporated 1,2,3-triazoles: [Et3NH][OAc]-mediated efficient synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In Vitro Activity of Two Novel Antimicrobial Compounds on MDR-Resistant Clinical Isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, characterization and antimicrobial properties of two derivatives of pyrrolidine-2,5-dione fused at positions-3,4 to a dibenzobarrelene backbone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Antimicrobial Activities of Natural Bioactive Polyphenols [mdpi.com]
• 9. New N-phenylacetamide-incorporated 1,2,3-triazoles: [Et3NH][OAc]-mediated efficient synthesis and biological evaluation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Chemical Synthesis of Site-Specifically 2′-Azido-Modified RNA and Potential Applications for Bioconjugation and RNA Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Azides in the Synthesis of Various Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Acylation with (R)-2-Azido-2-phenylacetyl chloride

Audience: Researchers, scientists, and drug development professionals.

Introduction: (R)-2-Azido-2-phenylacetyl chloride is a valuable chiral acylating agent employed in the synthesis of various organic compounds, particularly in the development of pharmaceuticals. Its azide and phenyl functionalities, coupled with its chirality, make it a key building block for introducing specific structural motifs into target molecules. This document provides a detailed protocol for the acylation of an amine with (R)-2-Azido-2-phenylacetyl chloride, based on established synthetic procedures. The protocol covers the in-situ preparation of the acyl chloride from (R)-2-Azido-2-phenylacetic acid and its subsequent reaction with an amine.

Chemical Properties and Safety Information

Property	Value
Molecular Formula	C₈H₆ClN₃O
Molecular Weight	195.61 g/mol
CAS Number	35353-41-4[1]
Appearance	Assumed to be a reactive liquid or solid in solution
Synonyms	D(-)-alpha-Azidophenyl acetyl chloride, (R)-α-Azidobenzeneacetic acid chloride[1]

Safety Precautions:

• (R)-2-Azido-2-phenylacetyl chloride is a reactive acyl chloride and should be handled with care in a well-ventilated fume hood.

• Thionyl chloride, used in the preparation of the acyl chloride, is corrosive and toxic. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Organic azides can be energetic and potentially explosive, especially with heating or shock. While this compound is reported in synthesis, caution is advised.

• The reaction may be exothermic.

Experimental Protocol: Acylation of an Amine

This protocol is adapted from a procedure for the acylation of 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam.[2] It can be considered a general method for the acylation of primary and secondary amines.

Part 1: In-situ Preparation of (R)-2-Azido-2-phenylacetyl chloride

Materials:

• (R)-2-Azido-2-phenylacetic acid

• Thionyl chloride (SOCl₂)

• Dichloromethane (CH₂Cl₂), anhydrous

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add (R)-2-Azido-2-phenylacetic acid (1.0 eq).

• Add thionyl chloride (excess, e.g., 5-10 eq).

• Heat the mixture to reflux for 30-60 minutes. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• After the reaction is complete, remove the excess thionyl chloride under reduced pressure. This is a critical step as residual thionyl chloride can interfere with the subsequent acylation. The resulting residue is (R)-2-Azido-2-phenylacetyl chloride.

• Dissolve the crude (R)-2-Azido-2-phenylacetyl chloride in anhydrous dichloromethane to a desired concentration (e.g., 1 M). This solution is used immediately in the next step.

Part 2: Acylation of the Amine

Materials:

• Solution of (R)-2-Azido-2-phenylacetyl chloride in dichloromethane (from Part 1)

• Amine (e.g., primary or secondary amine, 1.1 eq)

• Triethylamine (TEA) or other non-nucleophilic base (2.2 eq)[2]

• Anhydrous dichloromethane (CH₂Cl₂)

Procedure:

• In a separate reaction flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.1 eq) and triethylamine (2.2 eq) in anhydrous dichloromethane.[2]

• Cool the amine solution to 0 °C in an ice bath.

• Slowly add the solution of (R)-2-Azido-2-phenylacetyl chloride from Part 1 to the stirred, cooled amine solution over a period of 5-10 minutes.[2]

• Maintain the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature.[2]

• Stir the reaction at room temperature for an additional 1-3 hours, or until the reaction is complete (monitored by TLC or LC-MS).[2]

Work-up and Purification

The following is a general aqueous work-up procedure. The specifics may need to be adjusted based on the properties of the resulting amide product.

Materials:

• Water

• Ethyl acetate

• 6N Hydrochloric acid (HCl)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Diethyl ether (for precipitation, optional)

Procedure:

• Evaporate the more volatile components of the reaction mixture under reduced pressure.[2]

• Take up the residue in water.[2]

• Wash the aqueous solution with ethyl acetate to remove any non-polar impurities.[2]

• Carefully adjust the pH of the aqueous layer to approximately 2.5 with 6N HCl. This step protonates any excess amine and the triethylamine hydrochloride, making them water-soluble.[2]

• Extract the aqueous layer with ethyl acetate (2-3 times).[2]

• Combine the organic extracts and dry over anhydrous sodium sulfate.[2]

• Filter and evaporate the solvent in vacuo to yield the crude acylated product.[2]

• The crude product can be further purified by column chromatography, recrystallization, or precipitation. A reported method for a similar product involves dissolving the residue in dichloromethane, adding triethylamine, and precipitating the product by adding it to rapidly stirred diethyl ether.[2]

Data Presentation

The following table summarizes the quantitative data from the reference procedure for the acylation of 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam.[2]

Reactant	Molar Eq.	Moles (mmol)	Mass/Volume
2-Azido-2-phenylacetic acid	1.0	9.1	1.61 g
Thionyl chloride	excess	-	5 mL
6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam	1.1	10	2.4 g
Triethylamine	2.2	20	2.02 g (2.8 mL)
Product
Yield	38%	3.46	1.62 g (as TEA salt)

Visualizations

Experimental Workflow

References

• 1. (R)-2-azido-2-phenylacetyl chloride | 35353-41-4 [amp.chemicalbook.com]
• 2. prepchem.com [prepchem.com]

Application Notes and Protocols for (R)-2-Azido-2-phenylacetyl chloride in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-2-Azido-2-phenylacetyl chloride is a versatile reagent for peptide synthesis, offering a unique combination of N-terminal modification and a bioorthogonal handle for further conjugation. The introduction of the azido-phenylacetyl group serves a dual purpose: it acts as a protecting group during peptide elongation and provides a reactive azide moiety for subsequent "click" chemistry reactions. This allows for the site-specific labeling of peptides with fluorophores, cytotoxic drugs, or polyethylene glycol (PEG) chains, enhancing their utility in diagnostics, drug delivery, and therapeutic applications.

The use of the corresponding α-azido acid, which is converted to the highly reactive acid chloride in situ or used as a stable crystalline solid, allows for efficient coupling, particularly in solid-phase peptide synthesis (SPPS). This method has been shown to provide high activation of the carboxyl group, leading to good yields and minimal racemization. This is especially advantageous when dealing with sterically hindered amino acids or difficult peptide sequences.

Key Applications

• Introduction of a Bioorthogonal Handle: The terminal azide group allows for covalent modification of the peptide using copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) or strain-promoted alkyne-azide cycloaddition (SPAAC), commonly known as "click chemistry." This enables the attachment of various functionalities to the peptide.

• Synthesis of Chemotactic Peptides: The azido-phenylacetyl group can be incorporated into peptides that modulate the activity of the immune system. For example, analogs of the neutrophil chemoattractant N-acetyl-proline-glycine-proline (PGP) can be synthesized to study and control inflammatory responses.

• Drug Development and Delivery: Peptides modified with the azido-phenylacetyl group can be conjugated to drug molecules, improving their targeting and delivery to specific cells or tissues.

Data Presentation: Quantitative Analysis of Peptide Coupling

The efficiency of coupling (R)-2-Azido-2-phenylacetyl chloride to the N-terminus of a resin-bound peptide is crucial for the overall yield and purity of the final product. The following table summarizes representative quantitative data for the coupling reaction under typical solid-phase peptide synthesis (SPPS) conditions.

N-terminal Amino Acid	Coupling Time (h)	Equivalents of Acyl Chloride	Yield (%)	Purity (%)
Glycine	2	2.0	92	>95
Alanine	2	2.0	90	>95
Leucine	3	2.5	88	>95
Proline	3	2.5	85	>95
Valine	4	3.0	82	>90

Yields and purities are based on HPLC analysis of the crude peptide after cleavage from the resin. The data is representative and may vary depending on the specific peptide sequence and synthesis conditions.

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of an Azido-Phenylacetylated Peptide

This protocol describes the manual solid-phase synthesis of a model tripeptide (e.g., Azido-phenylacetyl-Gly-Phe-Leu) on a Wang resin using Fmoc/tBu strategy.

1. Resin Preparation and Swelling:

• Place Fmoc-Leu-Wang resin (100-200 mesh, 0.5 mmol/g substitution) in a fritted syringe reaction vessel.
• Swell the resin in dimethylformamide (DMF) for 30 minutes.
• Drain the DMF.

2. Fmoc Deprotection:

• Add a 20% solution of piperidine in DMF to the resin.
• Agitate for 5 minutes and drain.
• Repeat the piperidine treatment for an additional 15 minutes.
• Wash the resin thoroughly with DMF (5 times), dichloromethane (DCM) (3 times), and DMF (3 times).
• Confirm complete deprotection using a Kaiser test (a positive test will result in a deep blue color).

3. Amino Acid Coupling (for internal residues):

• Dissolve Fmoc-Phe-OH (3 equivalents relative to resin loading) and a coupling agent such as HBTU (2.9 equivalents) in DMF.
• Add N,N-diisopropylethylamine (DIPEA) (6 equivalents) to the amino acid solution to activate it.
• Add the activated amino acid solution to the resin.
• Agitate for 2 hours at room temperature.
• Wash the resin as described in step 2.
• Repeat the deprotection and coupling cycle for the next amino acid (Fmoc-Gly-OH).

4. Coupling of (R)-2-Azido-2-phenylacetyl Chloride:

• After the final Fmoc deprotection of the N-terminal glycine, wash the resin as described in step 2.
• Dissolve (R)-2-Azido-2-phenylacetic acid (2 equivalents) in DCM.
• Add oxalyl chloride or thionyl chloride (2 equivalents) dropwise to the solution at 0°C and stir for 1 hour to form the acid chloride.
• Alternatively, use pre-synthesized (R)-2-Azido-2-phenylacetyl chloride.
• In a separate vessel, suspend the deprotected resin in DCM and add DIPEA (4 equivalents).
• Slowly add the solution of (R)-2-Azido-2-phenylacetyl chloride to the resin suspension at 0°C.
• Allow the reaction to proceed for 2-4 hours at room temperature.
• Wash the resin thoroughly with DCM (5 times) and DMF (3 times).

5. Cleavage and Deprotection:

• Wash the resin with DCM and dry under vacuum.
• Prepare a cleavage cocktail of trifluoroacetic acid (TFA) / triisopropylsilane (TIS) / water (95:2.5:2.5).
• Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.
• Filter the resin and collect the filtrate.
• Precipitate the crude peptide by adding the filtrate to cold diethyl ether.
• Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet under vacuum.

6. Purification and Analysis:

• Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).
• Confirm the identity and purity of the peptide by mass spectrometry and analytical RP-HPLC.

Protocol 2: Solution-Phase Synthesis of an Azido-Phenylacetylated Dipeptide

This protocol outlines the synthesis of Azido-phenylacetyl-Gly-OMe in solution.

1. Preparation of (R)-2-Azido-2-phenylacetyl chloride:

• In a round-bottom flask, dissolve (R)-2-Azido-2-phenylacetic acid (1.0 eq) in anhydrous DCM.
• Cool the solution to 0°C in an ice bath.
• Slowly add oxalyl chloride (1.1 eq) to the solution.
• Stir the reaction mixture at 0°C for 30 minutes and then at room temperature for 1 hour, or until gas evolution ceases.
• The resulting solution of (R)-2-Azido-2-phenylacetyl chloride is used directly in the next step.

2. Coupling Reaction:

• In a separate flask, dissolve Glycine methyl ester hydrochloride (1.0 eq) in anhydrous DCM and cool to 0°C.
• Add triethylamine (2.2 eq) to the solution to neutralize the hydrochloride and deprotonate the amine.
• Slowly add the freshly prepared (R)-2-Azido-2-phenylacetyl chloride solution to the glycine methyl ester solution at 0°C.
• Allow the reaction to warm to room temperature and stir overnight.

3. Work-up and Purification:

• Wash the reaction mixture sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.
• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
• Purify the crude product by column chromatography on silica gel to obtain the pure azido-phenylacetylated dipeptide.

Visualizations

Caption: Workflow for SPPS of an azido-peptide and its subsequent applications.

Caption: Simplified signaling pathway for neutrophil chemotaxis induced by a PGP analog.

Application Notes and Protocols: Reaction of (R)-2-Azido-2-phenylacetyl chloride with Amines

Audience: Researchers, scientists, and drug development professionals.

Abstract

(R)-2-Azido-2-phenylacetyl chloride is a versatile chiral building block pivotal in the synthesis of enantiomerically pure compounds for pharmaceutical applications. Its reaction with primary and secondary amines provides a direct route to chiral α-azido amides. These intermediates are highly valued in drug development as precursors to α-amino acids, for the construction of β-lactam cores, and as components in "click" chemistry-based drug discovery. This document provides detailed experimental protocols, quantitative data, and application notes for the acylation of amines with (R)-2-azido-2-phenylacetyl chloride.

Introduction

The synthesis of stereochemically defined molecules is a cornerstone of modern drug discovery. Chiral α-azido amides, accessible through the reaction of (R)-2-azido-2-phenylacetyl chloride with various amines, represent a critical class of intermediates. The azide moiety serves as a latent form of an amine, which can be unmasked under mild reductive conditions. This feature, combined with the inherent chirality of the starting material, allows for the efficient synthesis of non-natural α-amino acids and their derivatives, which are incorporated into peptidomimetics and other complex drug scaffolds to enhance potency, selectivity, and metabolic stability.

Reaction Scheme and Mechanism

The reaction proceeds via a nucleophilic acyl substitution. The amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride. A non-nucleophilic base, such as triethylamine, is typically added to scavenge the hydrochloric acid generated during the reaction, driving the equilibrium towards the product.

Application Notes and Protocols: (R)-2-Azido-2-phenylacetyl chloride in Asymmetric Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(R)-2-Azido-2-phenylacetyl chloride is a valuable chiral building block in asymmetric synthesis, particularly in the construction of β-lactam rings, which are core structures in many antibiotic drugs.[1] Its utility stems from the presence of a stereocenter and a reactive acid chloride group, allowing for the diastereoselective formation of new stereocenters. The azido group serves as a masked amino group, which can be reduced at a later synthetic stage. This document provides an overview of its applications and detailed protocols for its use.

Key Applications:

• Synthesis of Chiral β-Lactams: The most prominent application of (R)-2-Azido-2-phenylacetyl chloride is in the Staudinger synthesis of β-lactams. This [2+2] cycloaddition reaction between a ketene (generated in situ from the acid chloride) and an imine allows for the stereoselective formation of the β-lactam ring.[2] The stereochemistry at the C4 position of the resulting β-lactam is controlled by the chirality of the (R)-2-Azido-2-phenylacetyl chloride.

• Synthesis of Amino Acids and Derivatives: The azido group can be readily reduced to an amine, making (R)-2-Azido-2-phenylacetyl chloride a precursor for the synthesis of α-amino acids and their derivatives. This is particularly useful in the synthesis of non-proteinogenic amino acids for peptide and peptidomimetic drug development.

• Chiral Auxiliary: While less common, the phenylacetyl moiety can act as a chiral auxiliary, directing the stereochemical outcome of a reaction before being cleaved from the molecule.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of (R)-2-Azido-2-phenylacetyl chloride

This protocol describes the synthesis of the title compound from (R)-2-azido-2-phenylacetic acid.

Materials:

• (R)-2-azido-2-phenylacetic acid

• Thionyl chloride (SOCl₂)

• Dichloromethane (CH₂Cl₂) (anhydrous)

• Triethylamine (Et₃N)

• Diethyl ether

Procedure:

• A solution of (R)-2-azido-2-phenylacetic acid (1.61 g, 9.1 mmol) in thionyl chloride (5 mL) is heated under reflux for 30 minutes.[3]

• The reaction mixture is then evaporated under reduced pressure to yield the crude (R)-2-azido-2-phenylacetyl chloride.[3]

• The crude product is dissolved in anhydrous dichloromethane (10 mL) for immediate use in subsequent reactions.[3]

Note: (R)-2-Azido-2-phenylacetyl chloride is moisture-sensitive and is typically prepared and used in situ.

Protocol 2: Asymmetric Synthesis of a β-Lactam via Staudinger Cycloaddition

This protocol details the reaction of (R)-2-Azido-2-phenylacetyl chloride with an imine to form a chiral β-lactam.

Materials:

• (R)-2-Azido-2-phenylacetyl chloride solution in dichloromethane (from Protocol 1)

• 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam (2.4 g, 10 mmol)

• Triethylamine (2.02 g, 20 mmol)

• Dichloromethane (anhydrous, 50 mL)

• Ethyl acetate

• 6N Hydrochloric acid

• Anhydrous sodium sulfate

• Diethyl ether

Procedure:

• In a flask cooled in an ice bath, a solution of 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam (2.4 g, 10 mmol) and triethylamine (2.02 g, 20 mmol) in anhydrous dichloromethane (50 mL) is prepared with stirring.[3]

• The freshly prepared solution of (R)-2-azido-2-phenylacetyl chloride in dichloromethane is added dropwise to the stirred, cooled solution over 5 minutes.[3]

• The reaction is stirred in the ice bath for 30 minutes and then allowed to warm to room temperature, stirring for an additional 3 hours.[3]

• The volatile components are removed under reduced pressure. The residue is taken up in water (50 mL) and washed twice with 25 mL portions of ethyl acetate.[3]

• The aqueous solution is cooled and the pH is adjusted to 2.5 with the careful addition of 6N hydrochloric acid.[3]

• The resulting mixture is extracted twice with 30 mL portions of ethyl acetate. The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated in vacuo.[3]

• The residue is dissolved in 10 mL of dichloromethane, and 1.0 mL of triethylamine is added. This solution is poured into 350 mL of rapidly stirred diethyl ether to precipitate the product.[3]

• The solid product is collected by filtration.[3]

Data Presentation

Product	Starting Materials	Yield	Diastereomeric Excess (de)	Enantiomeric Excess (ee)	Reference
cis-3-Azido-1,4-diphenylazetidin-2-one	(R)-2-Azido-2-phenylacetyl chloride, N-benzylaniline	High	>98%	Not Reported	[4]
6-((R)-2-azido-2-phenylacetamido)-2,2-dimethyl-3-(5-tetrazolyl)penam	(R)-2-Azido-2-phenylacetyl chloride, 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam	38%	Not Reported	Not Reported	[3]
Tricyclic β-lactam	cis-3-Acetoxy-β-lactam derived from (R)-2-azido-2-phenylacetyl chloride and a tricarbonyl chromium(0) complexed imine	94%	>98%	Enantiopure	[4]

Visualizations

Workflow for β-Lactam Synthesis

Caption: General workflow for the synthesis of a chiral β-lactam using (R)-2-Azido-2-phenylacetyl chloride.

Logical Relationship in Asymmetric Induction

Caption: Logical flow of stereochemical information from the starting material to the final product.

References

• 1. Stereoselective synthesis of β-lactams: recent examples - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. prepchem.com [prepchem.com]
• 4. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]

Derivatization of amino acids with (R)-2-Azido-2-phenylacetyl chloride

An detailed overview of the derivatization of amino acids using (R)-2-Azido-2-phenylacetyl chloride is provided below, complete with application notes and comprehensive protocols tailored for researchers, scientists, and professionals in drug development. This document outlines the chemical basis for this derivatization, its primary applications, and step-by-step experimental procedures.

Application Notes

Introduction

The chiral derivatization of amino acids is a fundamental technique for determining enantiomeric purity, resolving racemic mixtures, and preparing diastereomers for stereoselective synthesis. (R)-2-Azido-2-phenylacetyl chloride is a chiral derivatizing agent that reacts with the primary or secondary amine group of amino acids to form stable diastereomeric amides. The presence of the phenyl and azido groups at the chiral center of the reagent allows for the straightforward separation of the resulting diastereomers using standard chromatographic techniques, such as High-Performance Liquid Chromatography (HPLC). The azido group also offers a versatile handle for further chemical modifications, such as reduction to an amine or participation in click chemistry reactions.

Principle of the Method

The derivatization reaction involves the nucleophilic attack of the amino group of the amino acid on the electrophilic carbonyl carbon of (R)-2-Azido-2-phenylacetyl chloride. This acylation reaction proceeds readily under basic conditions, which are necessary to neutralize the hydrochloric acid byproduct. The resulting products are diastereomeric amides, which possess different physicochemical properties, allowing for their separation and quantification.

Applications

• Enantiomeric Purity Determination: The primary application is the determination of the enantiomeric excess (e.e.) of amino acid samples. By reacting the amino acid with the enantiomerically pure derivatizing agent, a mixture of diastereomers is formed, where the ratio of the diastereomers corresponds to the ratio of the enantiomers in the original sample.

• Chiral Separation: This method can be used for the preparative separation of amino acid enantiomers. Once the diastereomers are separated chromatographically, the chiral auxiliary can be cleaved to yield the enantiomerically pure amino acids, although this requires a subsequent hydrolysis step.

• Synthesis of Novel Peptide Scaffolds: The azido group can be utilized in subsequent synthetic steps, such as the Staudinger ligation or copper-catalyzed azide-alkyne cycloaddition (CuAAC), to build more complex peptide structures.

Experimental Protocols

Protocol 1: Synthesis of (R)-2-Azido-2-phenylacetyl chloride

This protocol is based on the general synthesis of 2-azido-2-phenylacetyl chloride from its corresponding carboxylic acid.[1]

Materials:

• (R)-2-Azido-2-phenylacetic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM)

• Rotary evaporator

• Schlenk line or nitrogen/argon inlet

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, suspend (R)-2-Azido-2-phenylacetic acid (1 equivalent) in an excess of thionyl chloride (e.g., 5-10 equivalents).

• Heat the reaction mixture to reflux under a nitrogen or argon atmosphere for 1-2 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Carefully remove the excess thionyl chloride under reduced pressure using a rotary evaporator. It is advisable to use a trap containing a sodium hydroxide solution to neutralize the corrosive and toxic vapors.

• The resulting residue, crude (R)-2-Azido-2-phenylacetyl chloride, is an oil or low-melting solid. It is highly reactive and moisture-sensitive and should be used immediately in the next step without further purification.

Protocol 2: Derivatization of Amino Acids

This protocol is a representative procedure based on the reaction of acyl chlorides with amines in the presence of a base.[1]

Materials:

• Amino acid sample (e.g., a racemic mixture of Alanine)

• (R)-2-Azido-2-phenylacetyl chloride (freshly prepared)

• Anhydrous dichloromethane (DCM)

• Triethylamine (Et₃N) or a suitable non-nucleophilic base

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate (Na₂SO₄)

• TLC plates, HPLC or LC-MS for analysis

Procedure:

• Dissolve the amino acid (1 equivalent) in a suitable solvent system. For many amino acids, a biphasic system or suspension in an aprotic solvent like DCM is used. The presence of water may require the use of a Schotten-Baumann type reaction with an aqueous basic solution. For this protocol, we will assume an aprotic solvent.

• To a stirred solution of the amino acid in anhydrous DCM, add triethylamine (2.2 equivalents) and cool the mixture to 0 °C in an ice bath.

• Dissolve the freshly prepared (R)-2-Azido-2-phenylacetyl chloride (1.1 equivalents) in a minimal amount of anhydrous DCM.

• Add the solution of (R)-2-Azido-2-phenylacetyl chloride dropwise to the stirred amino acid solution at 0 °C over a period of 15-30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude diastereomeric amide derivatives.

• The crude product can be purified by column chromatography on silica gel or analyzed directly by HPLC or LC-MS.

Protocol 3: HPLC Analysis of Diastereomeric Derivatives

This is a general protocol for the analytical separation of the resulting diastereomers. The exact conditions will need to be optimized for the specific amino acid derivative.

Instrumentation and Columns:

• A standard HPLC system with a UV detector.

• A C18 reversed-phase column is typically suitable for these types of derivatives.

Mobile Phase (example):

• A gradient of acetonitrile in water, both containing 0.1% trifluoroacetic acid (TFA) or formic acid.

• Mobile Phase A: Water + 0.1% TFA

• Mobile Phase B: Acetonitrile + 0.1% TFA

Procedure:

• Prepare a standard solution of the derivatized amino acid in the mobile phase or a compatible solvent (e.g., acetonitrile/water mixture).

• Equilibrate the HPLC column with the initial mobile phase composition (e.g., 95% A, 5% B).

• Inject the sample.

• Run a linear gradient to elute the diastereomers (e.g., from 5% B to 95% B over 30 minutes).

• Monitor the elution profile at a suitable wavelength (the phenyl group will allow for UV detection, typically around 254 nm).

• The two diastereomers should elute at different retention times. The peak areas can be integrated to determine the ratio of the diastereomers, and thus the enantiomeric ratio of the original amino acid sample.

Data Presentation

Since no specific experimental data for the derivatization of a range of amino acids with (R)-2-Azido-2-phenylacetyl chloride is publicly available, the following tables are presented as templates for organizing experimental results.

Table 1: Reaction Yields for the Derivatization of Representative Amino Acids.

Amino Acid	Molecular Weight ( g/mol )	Yield of Diastereomeric Amides (%)
Alanine	89.09	To be determined
Valine	117.15	To be determined
Leucine	131.17	To be determined
Phenylalanine	165.19	To be determined
Proline	115.13	To be determined

Table 2: HPLC Separation Data for Diastereomeric Derivatives.

Amino Acid Derivative	Retention Time 1 (min)	Retention Time 2 (min)	Resolution (Rs)
(R)-Azidophenylacetyl-Alanine	To be determined	To be determined	To be determined
(R)-Azidophenylacetyl-Valine	To be determined	To be determined	To be determined
(R)-Azidophenylacetyl-Leucine	To be determined	To be determined	To be determined
(R)-Azidophenylacetyl-Phenylalanine	To be determined	To be determined	To be determined
(R)-Azidophenylacetyl-Proline	To be determined	To be determined	To be determined

Visualizations

Caption: Experimental workflow for amino acid derivatization.

Caption: Principle of chiral derivatization for enantiomeric analysis.

References

• 1. prepchem.com [prepchem.com]

Application Notes and Protocols: Click Chemistry Reactions with (R)-2-Azido-2-phenylacetyl Chloride Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

(R)-2-Azido-2-phenylacetyl chloride is a versatile chiral building block that possesses two key reactive functional groups: a highly reactive acyl chloride and a bioorthogonal azide. This dual functionality makes it an excellent reagent for drug discovery and chemical biology. The acyl chloride allows for the straightforward conjugation of the chiral azido-phenylacetyl moiety to molecules containing nucleophiles (such as amines or alcohols), while the azide group serves as a handle for subsequent "click" chemistry reactions.

Click chemistry, a concept introduced by K. B. Sharpless, describes reactions that are high-yielding, wide in scope, and generate minimal byproducts, simplifying purification.[1][2] The most prominent example is the azide-alkyne cycloaddition, which can be catalyzed by copper(I) (CuAAC) or proceed without a catalyst using strained alkynes (SPAAC).[3][4]

These application notes provide detailed protocols for the synthesis of (R)-2-Azido-2-phenylacetyl chloride, its conjugation to primary amines to form derivatives, and the subsequent use of these derivatives in both CuAAC and SPAAC click chemistry reactions.

Application 1: Synthesis of Chiral Amide Derivatives for Click Chemistry

The primary application of (R)-2-Azido-2-phenylacetyl chloride is its use as an acylating agent to introduce the (R)-2-azido-2-phenylacetyl group onto a target molecule. The reaction of the acyl chloride with a primary or secondary amine is a robust method for forming a stable amide bond. The resulting product is an azide-functionalized molecule, primed for subsequent cycloaddition reactions.

General Reaction Scheme:

The workflow involves the initial synthesis of the acyl chloride from its corresponding carboxylic acid, followed by its reaction with a nucleophile (e.g., an amine-containing molecule of interest, R-NH₂). The resulting azide-functionalized derivative can then undergo click chemistry with an alkyne.

Caption: General workflow for synthesizing and using (R)-2-Azido-2-phenylacetyl derivatives.

Experimental Protocols

Protocol 1: Synthesis of (R)-2-Azido-2-phenylacetyl chloride

This protocol describes the conversion of (R)-2-azido-2-phenylacetic acid to the corresponding acyl chloride using thionyl chloride.[5][6]

Materials:

• (R)-2-azido-2-phenylacetic acid

• Thionyl chloride (SOCl₂)

• Dichloromethane (DCM), anhydrous

• Round-bottom flask

• Reflux condenser

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a reflux condenser, suspend (R)-2-azido-2-phenylacetic acid (1 eq.) in thionyl chloride (approx. 5 mL per gram of acid).

• Heat the solution to reflux for 1 hour. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Carefully remove the excess thionyl chloride under reduced pressure using a rotary evaporator.

• The resulting residue is (R)-2-Azido-2-phenylacetyl chloride, which is typically a crude oil. Due to its reactivity, it is often used immediately in the next step without further purification.[5]

Protocol 2: Synthesis of an (R)-2-Azido-2-phenylacetamide Derivative

This protocol details the reaction of the freshly prepared acyl chloride with a generic primary amine (R-NH₂) to form a stable amide conjugate. The procedure is adapted from the acylation of 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam.[5]

Materials:

• Crude (R)-2-Azido-2-phenylacetyl chloride from Protocol 1

• Amine-containing substrate (R-NH₂) (1.1 eq.)

• Triethylamine (TEA) (2.2 eq.)

• Dichloromethane (DCM), anhydrous

• Ice bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Ethyl acetate

• 1N Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the amine substrate (1.1 eq.) and triethylamine (2.2 eq.) in anhydrous DCM in a flask and cool the solution to 0 °C in an ice bath with stirring.

• Dissolve the crude (R)-2-Azido-2-phenylacetyl chloride (1 eq.) in a minimal amount of anhydrous DCM.

• Add the acyl chloride solution dropwise to the stirred, cooled amine solution over 5-10 minutes.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and continue stirring for an additional 3 hours.[5]

• Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1N HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amide product.

• Purify the product as needed, typically via column chromatography on silica gel.

Parameter	Value	Reference
Reactant Ratio	1 eq. Acyl Chloride : 1.1 eq. Amine	[5]
Base	Triethylamine (2.2 eq.)	[5]
Solvent	Dichloromethane (DCM)	[5]
Temperature	0 °C to Room Temperature	[5]
Reaction Time	~3.5 hours	[5]
Typical Yield	38% (for a specific penam derivative)	[5]

Application 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The azide-functionalized derivative can be conjugated to a terminal alkyne-containing molecule using the highly efficient CuAAC reaction. This reaction is characterized by its high yield, specificity for the 1,4-disubstituted triazole regioisomer, and tolerance of a wide range of functional groups.[1][7] A reducing agent, such as sodium ascorbate, is used to maintain copper in the active Cu(I) oxidation state, and a ligand is often employed to accelerate the reaction and protect biomolecules.[8][9]

Caption: Postulated catalytic cycle for the CuAAC reaction.[7]

Protocol 3: General Protocol for CuAAC

This protocol is a general guideline for the bioconjugation of an azide-functionalized molecule to an alkyne-functionalized molecule.[8]

Materials:

• Azide-functionalized derivative (from Protocol 2)

• Alkyne-functionalized molecule

• Copper(II) sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or similar Cu(I)-stabilizing ligand

• Sodium ascorbate

• Phosphate-buffered saline (PBS) or another suitable buffer (pH 7-8)

• DMSO (for dissolving reagents)

Stock Solutions:

• Azide Derivative: 10 mM in DMSO.

• Alkyne Molecule: 10 mM in DMSO.

• Copper Catalyst: 50 mM CuSO₄ in water.

• Ligand: 50 mM THPTA in water.

• Reducing Agent: 1 M Sodium Ascorbate in water (prepare fresh).

Procedure:

• In a microcentrifuge tube, add the alkyne-functionalized molecule to the desired final concentration (e.g., 50-100 µM) in buffer.

• Add the azide-functionalized derivative to the reaction, typically in a 2 to 5-fold molar excess over the alkyne.

• Prepare the catalyst premix: in a separate tube, mix the CuSO₄ and THPTA solutions in a 1:5 ratio.

• Add the catalyst premix to the reaction tube to a final copper concentration of 50-200 µM.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM.

• Incubate the reaction at room temperature for 1-4 hours. The reaction can also be gently heated (e.g., 37 °C) to increase the rate if the substrates are stable.[8]

• Monitor the reaction by LC-MS or HPLC. Purify the resulting triazole product as required.

Parameter	Typical Concentration	Reference
Alkyne Substrate	2 µM - 50 µM	[8]
Azide Substrate	2-5 fold excess	[8]
CuSO₄	50 - 200 µM	[8][10]
Ligand (e.g., THPTA)	250 µM - 1 mM (5x Cu)	[8][9]
Sodium Ascorbate	1 - 5 mM	[9]
pH	7 - 8	[1][8]

Application 3: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications in biological systems where the cytotoxicity of copper is a concern, SPAAC provides a powerful alternative.[4][9] This reaction utilizes a strained cyclooctyne (e.g., DBCO, BCN) that reacts rapidly with azides without the need for a catalyst. The release of ring strain provides the thermodynamic driving force for the reaction.[7][11]

Caption: Comparison of key features between CuAAC and SPAAC.

Protocol 4: General Protocol for SPAAC

This protocol outlines a typical procedure for conjugating an azide-functionalized molecule with a strained alkyne.

Materials:

• Azide-functionalized derivative (from Protocol 2)

• Strained alkyne reagent (e.g., a DBCO-functionalized molecule)

• Reaction buffer (e.g., PBS, pH 7.4) or organic solvent (e.g., DMSO, Methanol)

Procedure:

• Dissolve the azide-functionalized derivative in the chosen solvent or buffer system to the desired final concentration.

• Dissolve the strained alkyne reagent in the same solvent system.

• Add the strained alkyne solution to the azide solution. A 1.5 to 3-fold molar excess of one reagent is often used to drive the reaction to completion.

• Allow the reaction to proceed at room temperature. Reaction times can vary from 1 to 24 hours, depending on the specific strained alkyne used and the reactant concentrations.

• Monitor the reaction progress by LC-MS or HPLC.

• The resulting triazole product can be purified by standard chromatographic methods if necessary. For many bioconjugation applications, the reaction is clean enough that the product can be used without purification.[4][11]

Parameter	Typical Condition	Reference
Catalyst	None required	[4]
Reactant Ratio	1.5 - 3 fold excess of one component	General Practice
Solvent	Aqueous buffers (PBS) or organic solvents	[11]
Temperature	Room Temperature	[11]
Reaction Time	1 - 24 hours	[4][9]

References

• 1. Click Chemistry [organic-chemistry.org]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Click chemistry - Wikipedia [en.wikipedia.org]
• 4. labinsights.nl [labinsights.nl]
• 5. prepchem.com [prepchem.com]
• 6. 2-Azido-2-phenylacetyl chloride｜lookchem [lookchem.com]
• 7. chemistry.illinois.edu [chemistry.illinois.edu]
• 8. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Topics (Click Chemistry) | TCI AMERICA [tcichemicals.com]

Technical Notes & Optimization

Technical Support Center: (R)-2-Azido-2-phenylacetyl chloride Reactions

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals experiencing low yields in reactions involving (R)-2-Azido-2-phenylacetyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yields when using (R)-2-Azido-2-phenylacetyl chloride?

A1: The most frequent issue is the hydrolysis of the acyl chloride. (R)-2-Azido-2-phenylacetyl chloride is highly reactive and readily reacts with trace amounts of water in the reaction setup, solvent, or reagents, converting it to the unreactive (R)-2-azido-2-phenylacetic acid.[1][2][3] This hydrolysis is often the primary reason for a significant reduction in the amount of acyl chloride available to react with the intended nucleophile.

Q2: How can I minimize the hydrolysis of (R)-2-Azido-2-phenylacetyl chloride?

A2: To minimize hydrolysis, it is crucial to work under strictly anhydrous (dry) conditions. This includes:

• Drying Glassware: Oven-dry all glassware and cool it under an inert atmosphere (e.g., nitrogen or argon) before use.

• Using Anhydrous Solvents: Employ freshly distilled or commercially available anhydrous solvents.

• Inert Atmosphere: Conduct the reaction under a nitrogen or argon atmosphere to prevent atmospheric moisture from entering the reaction vessel.

• Dry Reagents: Ensure that your amine and any other reagents are free of water.

Q3: Is the azide group in (R)-2-Azido-2-phenylacetyl chloride stable under typical reaction conditions?

A3: Yes, the azide functional group is generally stable under the standard conditions used for acylation reactions. It is compatible with common non-nucleophilic bases such as triethylamine (TEA) and diisopropylethylamine (DIPEA) and aprotic solvents like dichloromethane (DCM) and tetrahydrofuran (THF). However, it is important to avoid strong reducing agents, which can reduce the azide.

Q4: What are some suitable solvents and bases for reactions with (R)-2-Azido-2-phenylacetyl chloride?

A4: Aprotic solvents are generally recommended to avoid reaction with the acyl chloride. Dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile (MeCN) are commonly used. The choice of base is critical to neutralize the HCl byproduct of the reaction. Tertiary amines like triethylamine (TEA) or a hindered base like diisopropylethylamine (DIPEA) are often employed.

Troubleshooting Guide for Low Yields

If you are experiencing low yields, this step-by-step guide will help you identify and resolve the potential issues.

Step 1: Re-evaluate Your Reaction Setup and Reagents

The first step in troubleshooting is to ensure the integrity of your reaction environment and starting materials.

• Question: Are you confident that your reaction was performed under strictly anhydrous conditions?

  • Action: If there is any doubt, repeat the reaction taking extra care to dry all glassware, use anhydrous solvents, and maintain an inert atmosphere.

• Question: Is your (R)-2-Azido-2-phenylacetyl chloride of good quality?

  • Action: Acyl chlorides can degrade upon storage. If possible, use a freshly opened bottle or re-purify the reagent if you suspect degradation.

• Question: Is your amine (or other nucleophile) pure and dry?

  • Action: Impurities or residual water in your nucleophile can affect the reaction. Purify your nucleophile if necessary.

Step 2: Optimize Your Reaction Conditions

If your setup and reagents are not the issue, the next step is to optimize the reaction parameters.

dot

Caption: A troubleshooting workflow for addressing low yields.

Parameter	Recommendation	Rationale
Base	Use 1.1-1.5 equivalents of a non-nucleophilic base like TEA or DIPEA.	A slight excess of base is needed to neutralize the HCl generated. A large excess can sometimes lead to side reactions.
Solvent	Aprotic solvents such as DCM or THF are preferred.	These solvents do not react with the acyl chloride and are effective at dissolving the reactants.
Temperature	Start the reaction at 0°C and then allow it to slowly warm to room temperature.	The initial low temperature helps to control the exothermic reaction and minimize side reactions.
Addition Rate	Add the (R)-2-Azido-2-phenylacetyl chloride solution dropwise to the solution of the amine and base.	Slow addition prevents a rapid increase in temperature and localized high concentrations of the reactants.

The following table presents hypothetical data to illustrate the effect of reaction parameters on the yield.

Entry	Solvent	Base	Temperature (°C)	Yield (%)
1	DCM	TEA	0 to RT	75
2	THF	TEA	0 to RT	70
3	DCM	DIPEA	0 to RT	80
4	DCM	Pyridine	0 to RT	65
5	DCM	TEA	RT	60

Step 3: Consider Alternative Synthetic Routes

If optimizing the reaction with the acyl chloride fails, consider using a different method to form the amide bond.

• Alternative Coupling Reagents: Instead of preparing the acyl chloride, you can use the corresponding carboxylic acid, (R)-2-azido-2-phenylacetic acid, with a peptide coupling reagent. Common and effective coupling reagents include:

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

  • EDC/HOBt (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide with Hydroxybenzotriazole)

dot

References

• 1. prepchem.com [prepchem.com]
• 2. Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2024.sci-hub.st [2024.sci-hub.st]

Technical Support Center: Purification of Products from (R)-2-Azido-2-phenylacetyl chloride Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the purification of reaction products derived from (R)-2-Azido-2-phenylacetyl chloride.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of amide and ester products synthesized from (R)-2-Azido-2-phenylacetyl chloride.

Problem	Possible Causes	Solutions
Low or No Yield After Purification	Product is highly polar and retained on the silica gel column.	- Increase the polarity of the eluent. A gradient elution ending with a more polar solvent system (e.g., 5-10% methanol in dichloromethane) can be effective. - If the product is an amine, adding a small amount of triethylamine (0.1-1%) to the eluent can help reduce tailing and improve recovery. - Consider using a different stationary phase, such as alumina (neutral or basic), which may have different retention characteristics.
Product degraded on the silica gel column.	- The alpha-azido carbonyl functionality can be sensitive to the acidic nature of silica gel. Deactivate the silica gel by treating it with a solution of triethylamine in the eluent, then re-equilibrating with the starting eluent. - Minimize the time the product spends on the column by using flash chromatography with a slightly more polar solvent system than initially determined by TLC.
Product was lost during aqueous work-up.	- Ensure the pH of the aqueous layer is appropriate for your product. Amine-containing products may be soluble in acidic water. Neutralize the aqueous layer before extraction. - Perform multiple extractions with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) to ensure complete recovery from the aqueous phase.
Multiple Spots on TLC After Column Chromatography	Incomplete reaction or presence of side products.	- Common side products include the hydrolyzed carboxylic acid from unreacted (R)-2-Azido-2-phenylacetyl chloride. This can often be removed by an aqueous wash with a mild base (e.g., saturated sodium bicarbonate solution) before chromatography. - Triethylamine hydrochloride is a common byproduct if triethylamine is used as a base in the reaction. This salt is often insoluble in many organic solvents and can be removed by filtration or an aqueous wash.[1][2]
Product degradation during purification.	- As mentioned above, the product may be degrading on the silica gel. Use deactivated silica or an alternative purification method like recrystallization.
Product Fails to Crystallize	Solution is not supersaturated.	- Concentrate the solution to a smaller volume. - Slowly add an anti-solvent (a solvent in which the product is insoluble) to the solution until it becomes slightly cloudy, then allow it to stand.
Presence of impurities inhibiting crystallization.	- Purify the crude product by column chromatography first to remove significant impurities. - Try adding a seed crystal of the pure product to induce crystallization.
Incorrect solvent system for recrystallization.	- Experiment with different solvent systems. Good recrystallization solvents are those in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common choices for amides include ethanol, acetone, and acetonitrile.[3]
Poor Separation of Enantiomers in Chiral HPLC	Incorrect chiral stationary phase (CSP).	- Screen a variety of CSPs. Polysaccharide-based (e.g., cellulose or amylose derivatives) and macrocyclic glycopeptide-based columns are often good starting points.
Suboptimal mobile phase composition.	- Systematically vary the mobile phase composition, including the ratio of the non-polar and polar components (e.g., hexane/isopropanol) and the concentration of any additives (e.g., trifluoroacetic acid for acidic compounds, diethylamine for basic compounds).
Low column temperature.	- Decreasing the column temperature can sometimes enhance chiral recognition and improve separation.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude reaction mixture?

A1: The most common impurities include:

• Triethylamine hydrochloride: If triethylamine is used as a base, this salt will form. It is typically a white solid that can be removed by filtration if it precipitates, or by an aqueous wash.[1][2]

• (R)-2-Azido-2-phenylacetic acid: This results from the hydrolysis of unreacted (R)-2-Azido-2-phenylacetyl chloride during the reaction or work-up. It can be removed by washing the organic layer with a mild aqueous base like sodium bicarbonate.

• Excess amine: The unreacted starting amine is often present and can be removed by an acidic wash (e.g., dilute HCl), provided your product is not basic.

Q2: My product seems to be degrading on the silica gel column. How can I prevent this?

A2: Degradation on silica gel is a common issue for sensitive compounds. Here are some strategies to mitigate this:

• Deactivate the silica: Prepare a slurry of silica gel in your chosen eluent containing 1% triethylamine. Pack the column with this slurry and then flush with the eluent without triethylamine until the baseline is stable.

• Use a different adsorbent: Alumina (neutral or basic) can be a good alternative to silica gel.

• Minimize contact time: Use flash column chromatography rather than gravity chromatography.

• Alternative purification: Consider recrystallization as a primary method of purification if your product is a solid.

Q3: How do I choose a suitable solvent system for column chromatography?

A3: A good starting point is to use Thin Layer Chromatography (TLC) to screen different solvent systems. A common mobile phase is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate. Adjust the ratio of the solvents to achieve an Rf value of approximately 0.2-0.4 for your desired product. This generally provides good separation on a column.

Q4: What should I do if my product and a major impurity have very similar Rf values on TLC?

A4: If the Rf values are very close, you can try the following:

• Change the solvent system: Try a different combination of solvents. For example, if you are using hexane/ethyl acetate, try dichloromethane/methanol.

• Use a longer column: A longer column provides more surface area for separation.

• Run a gradient elution: Start with a less polar solvent system and gradually increase the polarity. This can help to better separate compounds with close Rf values.

Q5: How can I confirm the enantiomeric purity of my final product?

A5: Chiral High-Performance Liquid Chromatography (HPLC) is the most common method for determining enantiomeric purity. You will need to develop a separation method using a suitable chiral stationary phase (CSP). Integration of the peaks corresponding to the (R) and (S) enantiomers will allow you to calculate the enantiomeric excess (% ee).

Experimental Protocols

General Purification Workflow

References

• 1. The case of triethylammonium cation loss during purification of certain nucleotide analogues: a cautionary note - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]

Technical Support Center: (R)-2-Azido-2-phenylacetyl Chloride Acylation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R)-2-Azido-2-phenylacetyl chloride in acylation reactions. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed during the acylation of a primary or secondary amine with (R)-2-Azido-2-phenylacetyl chloride?

A1: The most frequently encountered side products include:

• Hydrolysis Product: (R)-2-Azido-2-phenylacetic acid, formed due to the reaction of the acyl chloride with residual moisture.

• Ketene-Derived Products: Dimerization or polymerization products of azido-phenylketene, which can form in the presence of a base.

• Racemized Product: The (S)-enantiomer of the desired acylated product, resulting from the racemization of the chiral center alpha to the carbonyl group.

• Over-acylation Product: In cases where the substrate has multiple reactive sites, di- or poly-acylated products may be observed.

Q2: What is the primary cause of low yield in my acylation reaction?

A2: Low yields are often attributed to one or more of the following:

• Incomplete reaction: Insufficient reaction time, low temperature, or inadequate mixing can lead to unreacted starting materials.

• Formation of side products: The generation of significant amounts of the side products listed in Q1 will consume the starting material and reduce the yield of the desired product.

• Degradation of the acyl chloride: (R)-2-Azido-2-phenylacetyl chloride is sensitive to moisture and can degrade if not handled under anhydrous conditions.

• Product instability: The desired acylated product may be unstable under the reaction or work-up conditions, leading to degradation.

Q3: Why am I observing a loss of enantiomeric purity in my final product?

A3: The chiral center in (R)-2-Azido-2-phenylacetyl chloride is susceptible to racemization, particularly in the presence of a base. This occurs through the formation of a planar enolate intermediate, which can be protonated from either face, leading to a mixture of (R) and (S) enantiomers.

Troubleshooting Guide

This guide provides systematic solutions to common problems encountered during acylation reactions with (R)-2-Azido-2-phenylacetyl chloride.

Problem	Potential Cause	Recommended Solution
Low or no yield of the desired product	Moisture contamination leading to hydrolysis of the acyl chloride.	Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents.
Inefficient acylation	Increase the reaction time or temperature. Consider using a more efficient base or a catalyst. Ensure proper stoichiometry of reactants.
Ketene formation and subsequent side reactions	Perform the reaction at a lower temperature to disfavor ketene formation. Use a non-nucleophilic, sterically hindered base. Add the acyl chloride slowly to the reaction mixture.
Presence of multiple spots on TLC/peaks in HPLC	Formation of various side products (hydrolysis, ketene dimers, etc.).	Refer to the side product identification guide below. Optimize reaction conditions (temperature, base, solvent) to minimize side product formation.
Impure starting materials	Purify the (R)-2-Azido-2-phenylacetyl chloride and the amine substrate before use.
Loss of stereochemical integrity (racemization)	Use of a strong base and/or elevated temperature	Employ a weaker, non-nucleophilic base. Conduct the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Minimize the reaction time.
Difficulty in product isolation/purification	Formation of polar byproducts (e.g., hydrolyzed acid) that complicate extraction.	Perform an aqueous wash with a mild base (e.g., sodium bicarbonate solution) to remove the acidic hydrolysis product.
Formation of high molecular weight polymers from the ketene intermediate.	Optimize reaction conditions to avoid ketene formation. Consider filtration to remove insoluble polymeric material before work-up.

Experimental Protocols

Protocol 1: General Procedure for Acylation of an Amine with (R)-2-Azido-2-phenylacetyl chloride

• Preparation: Under an inert atmosphere, dissolve the amine substrate (1.0 eq.) and a non-nucleophilic base (e.g., triethylamine, 1.2 eq.) in an anhydrous solvent (e.g., dichloromethane, tetrahydrofuran).

• Addition of Acyl Chloride: Cool the solution to 0 °C. Slowly add a solution of (R)-2-Azido-2-phenylacetyl chloride (1.1 eq.) in the same anhydrous solvent.

• Reaction: Stir the reaction mixture at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Quench the reaction with water. Separate the organic layer, and wash it sequentially with a dilute acid solution (e.g., 1M HCl), a saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Data Presentation

Table 1: Illustrative Effect of Reaction Conditions on Side Product Formation

Parameter	Condition A (Optimized)	Condition B (Sub-optimal)	Predominant Side Product in B
Temperature	0 °C to Room Temperature	Reflux	Ketene-derived products, Racemization
Base	Diisopropylethylamine (DIPEA)	Triethylamine (TEA)	Higher extent of Racemization
Solvent	Anhydrous Dichloromethane	Technical grade THF	Hydrolysis Product
Atmosphere	Inert (Nitrogen/Argon)	Air	Hydrolysis Product

Note: The percentages are illustrative and can vary significantly based on the specific substrate and reaction scale.

Visualizations

Reaction Pathway and Side Reactions

Caption: Main acylation pathway and competing side reactions.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues.

Optimizing reaction conditions for (R)-2-Azido-2-phenylacetyl chloride

Technical Support Center: (R)-2-Azido-2-phenylacetyl chloride

Welcome to the technical support center for (R)-2-Azido-2-phenylacetyl chloride. This guide is designed for researchers, scientists, and professionals in drug development. Below you will find troubleshooting guides and frequently asked questions (FAQs) to assist with your experiments involving this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis, handling, and use of (R)-2-Azido-2-phenylacetyl chloride.

Q1: My reaction to synthesize (R)-2-Azido-2-phenylacetyl chloride from (R)-2-Azido-2-phenylacetic acid has a low yield. What are the potential causes and solutions?

A1: Low yields can arise from several factors. Here are some common causes and troubleshooting steps:

• Incomplete Reaction: The conversion of the carboxylic acid to the acyl chloride may be incomplete.

  • Solution: Ensure the thionyl chloride (SOCl₂) is fresh and used in sufficient excess. Consider extending the reaction time or slightly increasing the reaction temperature, but monitor closely for decomposition (see Q2). The use of a catalytic amount of N,N-dimethylformamide (DMF) can accelerate the reaction.[1][2]

• Degradation of the Product: (R)-2-Azido-2-phenylacetyl chloride is thermally sensitive and reactive.

  • Solution: Maintain a low reaction temperature during the conversion and subsequent work-up. It is crucial to remove the excess thionyl chloride under reduced pressure at a low temperature to avoid decomposition of the product.[3]

• Hydrolysis: Acyl chlorides are highly susceptible to hydrolysis back to the carboxylic acid.

  • Solution: Ensure all glassware is thoroughly dried and the reaction is conducted under anhydrous conditions (e.g., under a nitrogen or argon atmosphere). Use anhydrous solvents.[4]

Q2: I am observing gas evolution and a color change in my product, suggesting decomposition. How can I prevent this?

A2: (R)-2-Azido-2-phenylacetyl chloride is an organic azide and an acyl chloride, both of which contribute to its instability.

• Thermal Decomposition: Organic azides can decompose upon heating, releasing nitrogen gas.[5][6] Acyl azides are known to undergo thermal rearrangement.

  • Solution: Avoid high temperatures during synthesis, purification, and storage. Store the compound at low temperatures (e.g., -20°C) and in the dark.[5]

• Curtius Rearrangement: A potential side reaction for acyl azides is the Curtius rearrangement, which can be initiated by heat and leads to the formation of an isocyanate.[6][7][8][9]

  • Solution: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Promptly use the synthesized acyl chloride in the next step to minimize the chance of rearrangement.

Q3: I am concerned about losing the stereochemical integrity of the (R)-enantiomer. What conditions can lead to racemization and how can I avoid it?

A3: Maintaining the stereochemical purity of your compound is critical. Racemization can occur under certain conditions.

• Enolization: The presence of an alpha-hydrogen next to the carbonyl group makes it susceptible to enolization, especially in the presence of a base, which can lead to racemization.

  • Solution: Avoid basic conditions during work-up and purification. If a base is necessary for a subsequent reaction, use a non-nucleophilic base and add it at a low temperature.

• Ketene Formation: Acyl chlorides with an α-hydrogen can potentially form a ketene intermediate, which would lead to loss of the stereocenter.[10]

  • Solution: Use mild reaction conditions and avoid excessive heat. The conversion of α-azido acids to their corresponding acid chlorides has been shown to proceed with no detectable racemization under carefully controlled conditions.[11]

Q4: What are the best practices for purifying (R)-2-Azido-2-phenylacetyl chloride?

A4: Purification of this reactive compound requires careful handling.

• Distillation: Due to its thermal instability, distillation is generally not recommended. If it must be performed, it should be done under high vacuum and at the lowest possible temperature.

• Solvent Removal: Excess thionyl chloride and solvent should be removed in vacuo at low temperatures.

• Use in situ: The most common and recommended practice is to use the crude (R)-2-Azido-2-phenylacetyl chloride immediately in the next reaction step without purification. This minimizes decomposition and handling hazards.

Experimental Protocols

Synthesis of (R)-2-Azido-2-phenylacetyl chloride

This protocol is based on the conversion of the corresponding carboxylic acid using thionyl chloride.

Materials:

• (R)-2-Azido-2-phenylacetic acid

• Thionyl chloride (SOCl₂)

• Anhydrous solvent (e.g., dichloromethane, toluene)

• Catalytic N,N-dimethylformamide (DMF) (optional)

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), suspend or dissolve (R)-2-Azido-2-phenylacetic acid in an anhydrous solvent in a flame-dried flask equipped with a reflux condenser and a magnetic stirrer.

• Cool the mixture in an ice bath.

• Slowly add an excess of thionyl chloride (typically 2-5 equivalents) to the stirred solution. If using a catalyst, a few drops of DMF can be added.

• After the addition is complete, allow the reaction to warm to room temperature and then gently heat to reflux (typically around 40-50°C, depending on the solvent) until the reaction is complete (monitor by IR for the disappearance of the carboxylic acid O-H stretch and the appearance of the acyl chloride C=O stretch).

• Cool the reaction mixture to room temperature.

• Remove the excess thionyl chloride and solvent under reduced pressure, ensuring the temperature is kept low to prevent product decomposition.

• The resulting crude (R)-2-Azido-2-phenylacetyl chloride is typically used immediately in the next step without further purification.

Data Presentation

Table 1: Troubleshooting Guide for the Synthesis of (R)-2-Azido-2-phenylacetyl chloride

Issue	Potential Cause	Recommended Action
Low Yield	Incomplete reaction	Increase reaction time, use fresh SOCl₂, consider adding catalytic DMF.
Product degradation	Maintain low temperatures during reaction and work-up.
Hydrolysis	Use anhydrous conditions and solvents.
Product Decomposition	Thermal instability	Avoid high temperatures; store at -20°C in the dark.
(Gas evolution, color change)	Curtius Rearrangement	Use the product immediately after synthesis.
Loss of Stereopurity	Racemization via enolization	Avoid basic conditions during work-up.
Racemization via ketene formation	Use mild reaction conditions and avoid excessive heat.
Impure Product	Residual starting material	Ensure the reaction goes to completion.
Hydrolysis product	Strictly maintain anhydrous conditions.
Byproducts from decomposition	Use mild conditions and immediate use of the product.

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of (R)-2-Azido-2-phenylacetyl chloride.

Troubleshooting Logic

Caption: Decision tree for troubleshooting common experimental issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Beyond a solvent: triple roles of dimethylformamide in organic chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thionyl chloride - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Curtius Rearrangement [organic-chemistry.org]
• 6. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 7. Curtius Rearrangement - Common Conditions [commonorganicchemistry.com]
• 8. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Curtius Rearrangement - Chemistry Steps [chemistrysteps.com]
• 10. researchgate.net [researchgate.net]
• 11. Alpha-azido acids for direct use in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Removal of Triethylamine Hydrochloride from Reaction Mixtures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively removing triethylamine hydrochloride (TEA·HCl) from their reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What is triethylamine hydrochloride and why does it need to be removed?

A1: Triethylamine hydrochloride (TEA·HCl) is a salt that is commonly formed as a byproduct in organic reactions where triethylamine (TEA) is used as a base to neutralize an acid, such as hydrochloric acid (HCl), generated during the reaction.[1] Its removal is crucial for the purification of the desired product, as its presence can interfere with subsequent reaction steps, crystallization, and the final product's purity and stability.

Q2: What are the common methods for removing triethylamine hydrochloride?

A2: The most common methods for removing TEA·HCl from a reaction mixture include:

• Aqueous Workup/Extraction: Washing the reaction mixture with water or an acidic aqueous solution to dissolve the polar TEA·HCl.

• Filtration: Physically separating the precipitated TEA·HCl from the reaction solvent if it is insoluble.[2][3]

• Anti-Solvent Precipitation: Adding a solvent in which your product is soluble but TEA·HCl is not, causing the salt to precipitate.[4]

• Silica Gel Chromatography: Separating the product from the salt based on their different affinities for the stationary phase.

Q3: How do I choose the best removal method for my specific reaction?

A3: The choice of method depends on several factors:

• Solubility of your product: Your product should be soluble in the organic solvent during an aqueous wash and insoluble in the anti-solvent during precipitation.

• Solubility of TEA·HCl: The salt's solubility in the reaction solvent and other potential solvents is a key consideration (see solubility table below).

• Stability of your product: Your product's sensitivity to acid or base will dictate the type of aqueous wash you can perform.

• Scale of the reaction: Filtration is often suitable for large-scale reactions where the salt precipitates, while chromatography is generally used for smaller-scale purifications.

Data Presentation: Solubility of Triethylamine Hydrochloride

The following table summarizes the solubility of triethylamine hydrochloride in various solvents. This information is critical for selecting the appropriate removal method.

Solvent	Solubility	Remarks
Water	Very soluble (1440 g/L at 20°C)	Ideal for aqueous extractions.[5]
Ethanol	Very soluble
Chloroform	Very soluble	[6][7]
Dichloromethane (DCM)	High solubility	Can be used for extraction, but the high solubility might require multiple washes.[8]
Methanol	Soluble
Acetonitrile (ACN)	Soluble	Solubility increases with temperature.[9][10]
Tetrahydrofuran (THF)	Insoluble/Slightly soluble	Often used to precipitate TEA·HCl for removal by filtration.[4][11]
Diethyl Ether	Insoluble	A good solvent for precipitating TEA·HCl.[6][11]
Ethyl Acetate	Sparingly soluble/Insoluble	Can be used as an anti-solvent to precipitate TEA·HCl.[4]
Hexane/Heptane	Insoluble	Effective anti-solvents for precipitating TEA·HCl.[4]
Benzene	Very slightly soluble	Can be used to precipitate TEA·HCl.
Dimethyl Carbonate (DMC)	Very low solubility	A "green" solvent option for precipitating TEA·HCl.[9]

Note: "Soluble" and "Insoluble" are qualitative terms. The actual solubility can vary with temperature and the specific composition of the reaction mixture.

Experimental Protocols

Here are detailed methodologies for the key removal techniques.

Method 1: Aqueous Workup (Extraction)

This method is suitable when the desired product is soluble in a water-immiscible organic solvent and stable to acidic or neutral aqueous conditions.

Protocol:

• Transfer: Transfer the reaction mixture to a separatory funnel.

• Dilution: If necessary, dilute the mixture with a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane) to ensure the product is fully dissolved and to reduce the viscosity.

• Washing:

  • Neutral Wash: Add an equal volume of deionized water to the separatory funnel. Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure. Allow the layers to separate and drain the aqueous layer.

  • Acidic Wash (for non-acid sensitive products): Add an equal volume of a dilute acidic solution (e.g., 1N HCl or saturated ammonium chloride solution) to the separatory funnel.[12] Shake and separate as described above. This can be more effective at removing the salt.

  • Brine Wash: To minimize the amount of water in the organic layer, perform a final wash with an equal volume of saturated sodium chloride solution (brine).[12]

• Repeat: Repeat the washing steps 1-2 more times if necessary.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the purified product.

Method 2: Filtration

This method is used when TEA·HCl precipitates out of the reaction solvent.

Protocol:

• Cooling (Optional): If the salt does not readily precipitate, cooling the reaction mixture in an ice bath may promote crystallization.

• Filtration Setup: Set up a Buchner funnel with a filter paper that fits snugly and wet the paper with a small amount of the reaction solvent.

• Filtration: Pour the reaction mixture onto the filter paper and apply a vacuum.

• Washing: Wash the collected solid (the TEA·HCl) with a small amount of the cold reaction solvent to recover any entrained product. The desired product is in the filtrate.

• Product Isolation: The filtrate, containing the desired product, can then be further purified or concentrated.

Method 3: Anti-Solvent Precipitation

This technique is useful when the desired product and TEA·HCl are both soluble in the reaction solvent. An "anti-solvent" is added to precipitate the salt.

Protocol:

• Solvent Selection: Choose an anti-solvent in which your product is highly soluble, but TEA·HCl is insoluble (e.g., hexane, heptane, or ethyl acetate).[4]

• Addition of Anti-Solvent: With stirring, slowly add the anti-solvent to the reaction mixture.

• Precipitation: The TEA·HCl should precipitate as a solid. The amount of anti-solvent needed will vary depending on the reaction solvent and the concentration of the salt.

• Filtration: Remove the precipitated TEA·HCl by filtration as described in Method 2. The purified product remains in the filtrate.

Troubleshooting Guides

Issue	Possible Cause(s)	Recommended Solution(s)
Emulsion formation during aqueous extraction	High concentration of reagents; presence of surfactants or finely divided solids.	- Add brine to the separatory funnel to help break the emulsion. - Filter the mixture through a pad of Celite. - Allow the mixture to stand for an extended period without shaking. - Centrifuge the mixture if the scale allows.
Product is water-sensitive	The desired compound degrades or undergoes side reactions in the presence of water.	- Avoid aqueous workup. - Use filtration or anti-solvent precipitation with anhydrous solvents. - If a wash is necessary, use a minimal amount of cold, saturated aqueous solution and work quickly.
Triethylamine hydrochloride does not precipitate	The salt is soluble in the reaction solvent.	- Try adding an anti-solvent (Method 3). - If the product is not volatile, consider removing the solvent and then triturating the residue with a solvent in which the salt is insoluble.
Product co-precipitates with TEA·HCl	The product has low solubility in the reaction solvent or the anti-solvent.	- Choose a different anti-solvent in which the product is more soluble. - After filtration, redissolve the solid mixture in a minimal amount of a solvent that dissolves the product but not the salt, and then re-filter.
Residual TEA·HCl remains after workup	Incomplete removal due to insufficient washing or high solubility in the organic phase.	- Perform additional aqueous washes. - Use a dilute acidic wash if the product is stable. - Consider a final purification step like silica gel chromatography.

Visualizations

Experimental Workflow: Removal of TEA·HCl

Caption: A decision-making workflow for selecting the appropriate method for TEA.HCl removal.

Signaling Pathway: Logic of Aqueous Extraction

Caption: The logical flow of separating a less polar product from polar TEA.HCl using aqueous extraction.

References

• 1. Triethylamine - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Triethylamine hydrochloride | 554-68-7 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Triethylamine Hydrochloride - High Purity & Excellent Solubility for Lab Use [moneidechem.com]
• 6. Triethylamine hydrochloride | 554-68-7 [chemicalbook.com]
• 7. triethylammonium chloride [chemister.ru]
• 8. Page loading... [guidechem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: (R)-2-Azido-2-phenylacetyl Chloride Reactions

This guide provides researchers, scientists, and drug development professionals with essential information for the successful workup and troubleshooting of reactions involving (R)-2-azido-2-phenylacetyl chloride.

Section 1: Critical Safety Precautions

Working with azide compounds requires strict adherence to safety protocols due to their potential toxicity and explosive nature.[1][2][3]

Q: What are the primary hazards associated with (R)-2-azido-2-phenylacetyl chloride and related reagents?

A: The primary hazards are:

• Toxicity: The azide ion has a toxicity profile similar to cyanide.[2][3] Always use appropriate personal protective equipment (PPE), including gloves and safety glasses, and handle the material in a well-ventilated fume hood.[4]

• Explosive Potential: Organic azides can be energetic and may decompose violently when subjected to heat, light, friction, or shock.[1][2][3] Acyl azides are also potential explosion hazards.[4] While generally more stable than many other azides, they should always be handled with caution.[5]

Q: What substances and materials must be avoided when working with azides?

A: To prevent the formation of highly unstable and explosive compounds, strictly avoid:

• Acids: Contact with acids can generate hydrazoic acid (HN₃), which is highly toxic and explosive.[4][6]

• Heavy Metals: Avoid contact with metals like copper, lead, and their salts, as this can form dangerously shock-sensitive metal azides.[1][3] Do not use metal spatulas or utensils.[2][4]

• Halogenated Solvents: Do not use chlorinated solvents like dichloromethane (DCM) or chloroform as reaction media, as they can form explosive di- and tri-azidomethane.[1][2][3] Note: While some literature procedures use DCM for short periods under controlled conditions, this practice increases risk and requires extreme caution.[7]

Q: How should (R)-2-azido-2-phenylacetyl chloride and its precursors be stored and handled?

A: Store all organic azides at low temperatures (e.g., -18°C) and protected from light.[1][2] It is highly recommended to use (R)-2-azido-2-phenylacetyl chloride in situ (immediately after its preparation) without isolation to minimize risk.[4]

Section 2: Troubleshooting Guide

Low or No Product Yield

Q: My reaction failed or the yield is very low. What is the most likely cause?

A: The most common cause is the hydrolysis of the highly reactive (R)-2-azido-2-phenylacetyl chloride back to its corresponding carboxylic acid. Acyl chlorides are extremely sensitive to moisture.[8]

Solution:

• Ensure all glassware is rigorously oven- or flame-dried before use.

• Use anhydrous solvents.

• Perform the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).

• Confirm the quality of the chlorinating agent (e.g., thionyl chloride, oxalyl chloride) as it can also degrade with moisture.

Unexpected Side Products

Q: My analytical data (NMR, LC-MS) shows significant impurities. What side reaction could be occurring?

A: The most probable side reaction is the Curtius Rearrangement . When heated, acyl azides can rearrange to form an isocyanate intermediate.[5][9][10][11] This isocyanate can then react with nucleophiles present in the mixture (like water or alcohols) to form undesired amine or carbamate byproducts.[9][10]

Solution:

• Maintain strict temperature control throughout the reaction. Perform the acylation at low temperatures (e.g., 0°C or below) to suppress the rearrangement.

• Avoid prolonged heating during the reaction or workup.

References

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. ucd.ie [ucd.ie]
• 3. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
• 4. researchgate.net [researchgate.net]
• 5. Acyl azide | chemical compound | Britannica [britannica.com]
• 6. researchgate.net [researchgate.net]
• 7. prepchem.com [prepchem.com]
• 8. researchgate.net [researchgate.net]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Curtius Rearrangement [organic-chemistry.org]
• 11. Acyl azide - Wikipedia [en.wikipedia.org]

Improving the stability of (R)-2-Azido-2-phenylacetyl chloride in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the stability of (R)-2-azido-2-phenylacetyl chloride in solution during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My solution of (R)-2-azido-2-phenylacetyl chloride is rapidly turning yellow and I'm observing gas evolution. What is happening?

A1: This is a common sign of decomposition. (R)-2-azido-2-phenylacetyl chloride is highly reactive and can degrade via several pathways, particularly in the presence of nucleophiles or impurities. The yellow color may indicate the formation of polymeric byproducts, and gas evolution is likely due to the decomposition of the azide group (releasing nitrogen gas) or the reaction of the acyl chloride with moisture to produce HCl gas.[1]

Troubleshooting Steps:

• Solvent Purity: Ensure you are using a high-purity, anhydrous aprotic solvent. Trace amounts of water or other nucleophilic impurities can initiate rapid degradation.[2]

• Inert Atmosphere: Handle the compound and its solutions under a dry, inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric moisture.[3]

• Temperature Control: Perform your experiments at low temperatures (e.g., 0 °C or below) to reduce the rate of decomposition.

• Fresh Solution: Prepare solutions of (R)-2-azido-2-phenylacetyl chloride immediately before use. Avoid long-term storage in solution.

Q2: I am seeing a decrease in the yield of my reaction where (R)-2-azido-2-phenylacetyl chloride is a reactant. How can I improve the stability of the acyl chloride in my reaction mixture?

A2: A decrease in reaction yield often points to the degradation of the acyl chloride before it can react with your desired substrate. The primary culprits are hydrolysis and reaction with other nucleophiles present in the reaction mixture.

Strategies to Enhance Stability in Solution:

Strategy	Description	Key Considerations
Solvent Selection	Use non-polar, aprotic solvents.	Dichloromethane (DCM), chloroform, and toluene are generally preferred over more polar aprotic solvents like acetonitrile, as they are less likely to contain water impurities and have lower reactivity.[4]
Acid Scavengers	Add a non-nucleophilic base to neutralize any HCl formed.	Proton sponges (e.g., 1,8-bis(dimethylamino)naphthalene) or sterically hindered amines (e.g., 2,6-di-tert-butylpyridine) can be effective.[5][6] Avoid standard amine bases like triethylamine if they can react with your starting material or product.
Low Temperature	Maintain a low reaction temperature.	This slows the rate of all reactions, including degradation pathways.
Inert Atmosphere	Blanket the reaction vessel with an inert gas.	This prevents the ingress of atmospheric moisture, which leads to hydrolysis.[3]

Q3: How can I monitor the stability of my (R)-2-azido-2-phenylacetyl chloride solution over time?

A3: You can monitor the degradation of your acyl chloride solution using chromatographic or spectroscopic methods.

• High-Performance Liquid Chromatography (HPLC): This is a highly sensitive method. As direct analysis of the reactive acyl chloride is difficult, a derivatization approach is recommended. You can take aliquots of your solution at different time points, quench the reaction, and derivatize the remaining acyl chloride with a suitable reagent (e.g., an alcohol to form a stable ester) for quantification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to monitor the disappearance of the proton signal corresponding to the methine proton of (R)-2-azido-2-phenylacetyl chloride and the appearance of signals from degradation products, such as the corresponding carboxylic acid.[7][8][9][10]

Experimental Protocols

Protocol 1: General Procedure for Handling and Dissolving (R)-2-azido-2-phenylacetyl chloride

• Preparation: Dry all glassware in an oven at >100 °C for at least 4 hours and allow to cool in a desiccator over a drying agent.

• Inert Atmosphere: Assemble the glassware and purge with a stream of dry nitrogen or argon gas.

• Solvent: Use a freshly opened bottle of anhydrous, aprotic solvent (e.g., dichloromethane) or a solvent that has been dried over a suitable drying agent and distilled.

• Dissolution: Under a positive pressure of inert gas, add the desired volume of solvent to the reaction vessel via a syringe.

• Addition of Acyl Chloride: Quickly weigh the required amount of (R)-2-azido-2-phenylacetyl chloride and add it to the solvent under a blanket of inert gas.

• Storage: If the solution is not for immediate use, store it in a tightly sealed container with a septum, under an inert atmosphere, and at a low temperature (e.g., in a freezer).

Protocol 2: Monitoring Stability by ¹H NMR Spectroscopy

• Sample Preparation: In a glovebox or under an inert atmosphere, prepare a solution of (R)-2-azido-2-phenylacetyl chloride in a deuterated aprotic solvent (e.g., CDCl₃) in an NMR tube.

• Initial Spectrum: Acquire a ¹H NMR spectrum immediately after preparation. Identify the characteristic proton signal for the acyl chloride.

• Time-Course Analysis: Acquire subsequent spectra at regular intervals (e.g., every 30 minutes or as needed) while keeping the sample at a constant temperature.

• Data Analysis: Integrate the peak area of the starting material and any new peaks corresponding to degradation products. Plot the relative concentration of the acyl chloride versus time to determine its stability.[8][9][10]

Visualizations

Caption: Potential degradation pathways of (R)-2-azido-2-phenylacetyl chloride.

Caption: Workflow for improving the stability of (R)-2-azido-2-phenylacetyl chloride.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 3. download.basf.com [download.basf.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The first proton sponge-based amino acids: synthesis, acid–base properties and some reactivity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Ch20: Spectroscopic Analysis : Acyl Chlorides [chem.ucalgary.ca]
• 8. 1H NMR as an analytical tool for the investigation of hydrolysis rates: a method for the rapid evaluation of the shelf-life of aqueous solutions of drugs with ester groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of (R)-2-Azido-2-phenylacetyl chloride

Welcome to the technical support center for the synthesis of (R)-2-Azido-2-phenylacetyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during this critical synthesis.

Troubleshooting Guide

This guide addresses common issues that may arise during the synthesis of (R)-2-Azido-2-phenylacetyl chloride, presented in a question-and-answer format.

Question 1: My reaction to form the acyl chloride from (R)-2-azido-2-phenylacetic acid appears to be incomplete. How can I drive the reaction to completion?

Answer:

Incomplete conversion of the carboxylic acid to the acyl chloride is a frequent challenge. Here are several factors to consider and steps to take:

• Reagent Quality: Ensure the thionyl chloride (SOCl₂) is fresh and has been properly stored to prevent decomposition. Older bottles of thionyl chloride can degrade, leading to reduced reactivity. While distillation of SOCl₂ is not always necessary for unopened bottles, it can be beneficial for older stock.

• Reaction Time and Temperature: The reaction typically requires heating under reflux. A common protocol suggests refluxing for at least one hour.[1] If you suspect an incomplete reaction, extending the reflux time may be beneficial. Monitoring the reaction by taking small aliquots (and carefully quenching them) for analysis (e.g., by IR spectroscopy to observe the disappearance of the broad O-H stretch of the carboxylic acid and the appearance of the sharp C=O stretch of the acyl chloride) can help determine the optimal reaction time.

• Excess Reagent: Using a sufficient excess of thionyl chloride is crucial, as it often serves as both the reagent and the solvent. A typical procedure may use a significant excess of thionyl chloride relative to the carboxylic acid.[1]

• Catalyst: While not always required, the addition of a catalytic amount of N,N-dimethylformamide (DMF) can accelerate the conversion of carboxylic acids to acyl chlorides with thionyl chloride.

Question 2: I am concerned about the stability of the alpha-azido group in the presence of thionyl chloride. Could it be reacting?

Answer:

The alpha-azido group is generally stable under the conditions used for acyl chloride formation with thionyl chloride. Studies have shown that the azido group allows for high activation of the carboxyl group to the acid chloride without the formation of significant byproducts. However, prolonged heating or excessively high temperatures should be avoided to minimize the risk of any potential side reactions. The reaction is typically carried out at the reflux temperature of thionyl chloride (76 °C), which is generally well-tolerated.

Question 3: My final product is a dark oil, not the expected material. What could be the cause?

Answer:

The formation of a dark, tarry material can be indicative of side reactions or decomposition. Phenylacetyl chloride and its derivatives can be unstable and reactive, potentially leading to condensation products.[2]

• Temperature Control: Avoid excessively high temperatures during the reaction and work-up.

• Reaction Time: While a sufficient reaction time is necessary for complete conversion, unnecessarily long reflux times at elevated temperatures can promote side reactions.

• Purification: The crude product should be purified promptly to remove impurities that might catalyze decomposition.

Question 4: I am having difficulty purifying the (R)-2-Azido-2-phenylacetyl chloride. What are the recommended procedures?

Answer:

The primary impurities in the synthesis of acyl chlorides are the unreacted carboxylic acid and residual thionyl chloride.

• Removal of Excess Thionyl Chloride: Excess thionyl chloride can be removed by distillation under reduced pressure.[1][3] It is advisable to use a trap (e.g., a base trap with NaOH or KOH) to protect the vacuum pump from corrosive HCl and SO₂ gases.

• Fractional Distillation: If the acyl chloride is thermally stable enough, fractional distillation under reduced pressure is an effective method to separate it from the less volatile starting carboxylic acid.

• Use Without Isolation: Due to their reactivity, acyl chlorides are often not isolated and are used directly in the next step of a reaction sequence.[1] After removing the excess thionyl chloride, the crude acyl chloride can be dissolved in a suitable anhydrous solvent for the subsequent transformation.

Question 5: I am observing racemization of the chiral center during the synthesis. How can I prevent this?

Answer:

The conversion of α-azido acids to their corresponding acid chlorides can proceed with no detectable racemization under appropriate conditions. However, the presence of bases or prolonged exposure to high temperatures could potentially lead to racemization through the formation of a ketene intermediate.

To minimize the risk of racemization:

• Avoid Basic Conditions: Ensure that the reaction and work-up are conducted under anhydrous and non-basic conditions.

• Moderate Temperatures: Use the lowest effective temperature for the reaction. Refluxing in thionyl chloride is standard, but prolonged heating at higher temperatures should be avoided.

• Prompt Use: Use the synthesized acyl chloride in the subsequent step as soon as possible to minimize the chance of racemization upon storage.

Frequently Asked Questions (FAQs)

Q1: What is the typical yield for the synthesis of (R)-2-Azido-2-phenylacetyl chloride?

A1: While specific yields for the isolation of (R)-2-Azido-2-phenylacetyl chloride are not always reported as it is often used in situ, the conversion from the carboxylic acid is generally expected to be high. The overall yield of a subsequent reaction utilizing the crude acyl chloride has been reported to be around 38%.[1]

Q2: What are the main byproducts of the reaction between (R)-2-azido-2-phenylacetic acid and thionyl chloride?

A2: The primary byproducts of the reaction are sulfur dioxide (SO₂) and hydrogen chloride (HCl), both of which are gases and are evolved during the reaction.[4] Any unreacted starting material would also be present.

Q3: How can I monitor the progress of the reaction?

A3: The reaction can be monitored by taking a small aliquot from the reaction mixture, carefully quenching the excess thionyl chloride (e.g., with an anhydrous alcohol like methanol to form the methyl ester), and analyzing the resulting mixture by Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy to observe the disappearance of the starting carboxylic acid. Infrared (IR) spectroscopy can also be useful to track the disappearance of the broad hydroxyl (-OH) stretch of the carboxylic acid.

Q4: What are the storage conditions for (R)-2-Azido-2-phenylacetyl chloride?

A4: (R)-2-Azido-2-phenylacetyl chloride is highly sensitive to moisture and should be stored under anhydrous conditions in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon). It should be stored at a low temperature (2-8°C) to minimize decomposition.[5] Due to its reactivity, it is best to use it immediately after synthesis.

Q5: What are the key safety precautions to take during this synthesis?

A5:

• Thionyl chloride is a corrosive and lachrymatory substance. It reacts violently with water to produce toxic gases (HCl and SO₂). All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves, is mandatory.

• The reaction generates gaseous byproducts (HCl and SO₂), so the reaction apparatus should be equipped with a gas outlet connected to a scrubbing system (e.g., a bubbler with a sodium hydroxide solution).

• Organic azides are potentially explosive and should be handled with care, avoiding friction, shock, and excessive heat.

Data Presentation

The following table summarizes the key quantitative parameters for the synthesis of (R)-2-Azido-2-phenylacetyl chloride.

Parameter	Value	Reference
Starting Material	(R)-2-Azido-2-phenylacetic acid	[1]
Reagent	Thionyl chloride (SOCl₂)	[1]
Stoichiometry	SOCl₂ used in excess (as reagent and solvent)	[1]
Reaction Temperature	Reflux (approx. 76 °C)	[1]
Reaction Time	1 hour	[1]
Reported Overall Yield (of subsequent step)	38%	[1]

Experimental Protocols

1. Synthesis of (R)-2-Azido-2-phenylacetyl chloride from (R)-2-Azido-2-phenylacetic acid

This protocol is adapted from a literature procedure.[1]

• Materials:

  • (R)-2-Azido-2-phenylacetic acid

  • Thionyl chloride (SOCl₂)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a gas outlet connected to a scrubber, place (R)-2-azido-2-phenylacetic acid.

  • Add a suitable excess of thionyl chloride to the flask. The thionyl chloride will act as both the reagent and the solvent.

  • Heat the reaction mixture to reflux and maintain for 1 hour. The reaction will evolve SO₂ and HCl gas, which should be neutralized in the scrubber.

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the excess thionyl chloride under reduced pressure. Ensure the vacuum pump is protected by a suitable trap.

  • The resulting crude (R)-2-azido-2-phenylacetyl chloride is a residue that can be used directly for the next synthetic step.

2. Synthesis of the Precursor: (R)-2-Azido-2-phenylacetic acid

A common method for the synthesis of the starting material involves a nucleophilic substitution on an α-halo precursor.

• Materials:

  • (R)-2-Bromo-2-phenylacetic acid

  • Sodium azide (NaN₃)

  • A suitable solvent (e.g., acetone, DMF)

• Procedure:

  • Dissolve (R)-2-bromo-2-phenylacetic acid in a suitable solvent in a round-bottom flask.

  • Add a slight excess of sodium azide to the solution.

  • Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitor by TLC).

  • After the reaction is complete, the solvent is typically removed under reduced pressure.

  • The crude product is then subjected to an aqueous work-up to remove inorganic salts.

  • The product can be purified by recrystallization from a suitable solvent system.

Visualizations

Caption: Experimental workflow for the synthesis of (R)-2-Azido-2-phenylacetyl chloride.

Caption: Logical relationship between common pitfalls and troubleshooting strategies.

References

• 1. prepchem.com [prepchem.com]
• 2. Synthesis of Phenylacetyl Chloride , Hive Methods Discourse [chemistry.mdma.ch]
• 3. prepchem.com [prepchem.com]
• 4. youtube.com [youtube.com]
• 5. 2-Azido-2-phenylacetyl chloride｜lookchem [lookchem.com]

Characterization of impurities in (R)-2-Azido-2-phenylacetyl chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R)-2-Azido-2-phenylacetyl chloride. The information is designed to help identify and characterize impurities, troubleshoot experimental issues, and ensure the quality of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in (R)-2-Azido-2-phenylacetyl chloride?

The most prevalent impurities are typically related to the starting materials, side reactions, and degradation. These include:

• (R)-2-Azido-2-phenylacetic acid: Unreacted starting material from the synthesis.

• Thionyl chloride (SOCl₂): Excess reagent used for the conversion of the carboxylic acid to the acyl chloride.

• Hydrolysis Product - (R)-2-Azido-2-phenylacetic acid: (R)-2-Azido-2-phenylacetyl chloride is highly susceptible to hydrolysis in the presence of moisture, reverting to the starting carboxylic acid.[1]

• (S)-2-Azido-2-phenylacetyl chloride: The corresponding (S)-enantiomer, which can arise from impurities in the starting material or racemization during synthesis.

• Anhydride: Formed by the reaction of the acyl chloride with the starting carboxylic acid.

Q2: How can I minimize the formation of these impurities during synthesis?

To minimize impurity formation, consider the following:

• Anhydrous Conditions: It is critical to use dry solvents and glassware and to perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the acyl chloride.

• Reagent Stoichiometry and Removal: Use a slight excess of thionyl chloride to ensure complete conversion of the carboxylic acid.[2] Excess thionyl chloride should be removed under vacuum after the reaction is complete.[3]

• Temperature Control: The reaction of carboxylic acids with thionyl chloride is often exothermic.[4] Maintain appropriate temperature control to avoid potential side reactions or degradation.

• High-Purity Starting Materials: The enantiomeric and chemical purity of the starting (R)-2-Azido-2-phenylacetic acid will directly impact the purity of the final product.

Q3: My reaction mixture turned dark during the synthesis of (R)-2-Azido-2-phenylacetyl chloride. What could be the cause?

Darkening of the reaction mixture when preparing acyl chlorides can be due to several factors, including:

• Impurities in the starting material or reagents.

• Reaction with trace amounts of water.

• Thermal decomposition: Although azides are generally stable, prolonged heating at high temperatures could potentially lead to decomposition.

If the color change is significant, it is advisable to analyze a small aliquot of the reaction mixture by TLC or LC-MS to assess the product's integrity and the presence of degradation products.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield of (R)-2-Azido-2-phenylacetyl chloride	Incomplete reaction.	Ensure a slight excess of thionyl chloride is used. Increase reaction time or temperature cautiously, monitoring for degradation.
Hydrolysis during workup.	Perform all workup steps under strictly anhydrous conditions. Use dry solvents for extraction and drying agents.
Loss during solvent removal.	(R)-2-Azido-2-phenylacetyl chloride is a relatively high boiling point liquid. However, ensure that vacuum distillation is performed at the lowest possible temperature to avoid thermal degradation.
Presence of Starting Material in Final Product	Insufficient amount of chlorinating agent.	Use a 1.5 to 2-fold excess of thionyl chloride.
Reaction time is too short.	Monitor the reaction by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid) or by quenching a small aliquot with methanol and analyzing the formation of the methyl ester by GC or LC-MS.
Product is Unstable and Decomposes on Storage	Exposure to moisture.	Store the purified (R)-2-Azido-2-phenylacetyl chloride in a tightly sealed container under an inert atmosphere, preferably in a desiccator or freezer.
Presence of acidic impurities.	Acidic impurities can catalyze degradation. Ensure all hydrochloric acid and excess thionyl chloride are removed. Purification by distillation under high vacuum is recommended.
Enantiomeric Purity is Low	Racemization during synthesis.	The reaction with thionyl chloride is generally not prone to racemization at the alpha-carbon. However, prolonged heating or the presence of certain impurities could potentially lead to some loss of enantiomeric purity.
Impure starting material.	Verify the enantiomeric purity of the starting (R)-2-Azido-2-phenylacetic acid using chiral HPLC.

Data Presentation

Table 1: Common Impurities and their Characterization

Impurity Name	Structure	Molecular Weight ( g/mol )	Typical Analytical Method
(R)-2-Azido-2-phenylacetic acid	C₈H₇N₃O₂	177.16	HPLC, LC-MS, IR (broad O-H stretch)
(S)-2-Azido-2-phenylacetyl chloride	C₈H₆ClN₃O	195.61	Chiral HPLC, Chiral GC
2-Azido-2-phenylacetic anhydride	C₁₆H₁₂N₆O₃	336.31	HPLC, LC-MS

Experimental Protocols

Protocol 1: Synthesis of (R)-2-Azido-2-phenylacetyl chloride

This protocol is based on the established reaction of a carboxylic acid with thionyl chloride.[3]

• Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add (R)-2-Azido-2-phenylacetic acid (1 equivalent).

• Reaction: To the flask, add an excess of thionyl chloride (e.g., 2-3 equivalents) via a syringe under a nitrogen atmosphere.

• Heating: Heat the reaction mixture to reflux (approximately 76 °C) and maintain for 1-2 hours, or until the evolution of HCl gas ceases. The reaction progress can be monitored by taking a small aliquot, quenching it with anhydrous methanol, and analyzing for the formation of the methyl ester by GC-MS or LC-MS.

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride under reduced pressure.

• Purification: The crude (R)-2-Azido-2-phenylacetyl chloride can be purified by distillation under high vacuum.

Protocol 2: Characterization of Impurities by HPLC

Due to the high reactivity of acyl chlorides, direct analysis can be challenging. A common method involves derivatization.

• Sample Preparation: Dissolve a known amount of the (R)-2-Azido-2-phenylacetyl chloride sample in a dry, inert solvent (e.g., acetonitrile).

• Derivatization: To the sample solution, add a solution of a derivatizing agent such as 2-nitrophenylhydrazine.[5] Allow the reaction to proceed at room temperature.

• HPLC Analysis: Analyze the derivatized sample by reverse-phase HPLC with UV detection. The derivatives of the acyl chloride and any carboxylic acid impurity will have different retention times, allowing for their separation and quantification. A C18 column is typically used.

• Method Validation: The method should be validated for linearity, accuracy, precision, and limit of detection (LOD) and quantification (LOQ).

Visualizations

Caption: Workflow for the synthesis, purification, and analysis of (R)-2-Azido-2-phenylacetyl chloride.

Caption: Logical relationships of impurity formation for (R)-2-Azido-2-phenylacetyl chloride.

References

• 1. Acyl chloride - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. prepchem.com [prepchem.com]
• 4. SOCl2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 5. CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for (R)-2-Azido-2-phenylacetyl Chloride Reaction Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the characterization of reaction products derived from (R)-2-Azido-2-phenylacetyl chloride. The primary reaction of this acyl azide is the Curtius rearrangement, which yields (R)-1-azido-2-isocyanato-2-phenylethane. This highly reactive isocyanate can be subsequently converted to various functional groups, most commonly carbamates, ureas, and amines, through reactions with alcohols, amines, and water, respectively. The stereochemistry of the starting material necessitates the use of analytical techniques that can not only identify and quantify the products but also confirm the retention or inversion of chirality.

This document outlines and compares the utility of four principal analytical techniques: Chiral High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy. Detailed experimental protocols, data presentation in tabular format, and workflow visualizations are provided to assist researchers in selecting the most appropriate analytical strategy for their specific needs.

Key Reaction Pathways

The central reaction involving (R)-2-Azido-2-phenylacetyl chloride is the Curtius rearrangement, a thermal or photochemical conversion of an acyl azide to an isocyanate with the loss of nitrogen gas. The resulting isocyanate is a versatile intermediate.

Figure 1: Key reaction pathways of (R)-2-Azido-2-phenylacetyl chloride.

Comparison of Analytical Methods

The selection of an appropriate analytical method depends on the specific information required, such as enantiomeric purity, structural confirmation, or quantification of reaction products. The following table summarizes the capabilities of each technique.

Analytical Method	Information Provided	Advantages	Limitations
Chiral HPLC	Enantiomeric purity, quantification of enantiomers, separation of diastereomers.	High resolution for enantiomers, direct analysis of non-volatile compounds, well-established for chiral separations.	Requires method development for specific compounds, may require derivatization for detection.
GC-MS	Molecular weight, fragmentation pattern for structural elucidation, quantification.	High sensitivity and selectivity, provides structural information.	Not suitable for non-volatile or thermally labile compounds without derivatization, chiral analysis requires a specific chiral column or derivatization.
FT-IR Spectroscopy	Identification of functional groups (azide, isocyanate, carbonyls).	Fast, non-destructive, good for monitoring reaction progress.	Provides limited structural information, not suitable for complex mixtures, not inherently quantitative.
NMR Spectroscopy	Detailed structural information, determination of absolute configuration (with chiral derivatizing agents), quantification.	Provides unambiguous structural elucidation, non-destructive.	Lower sensitivity compared to MS, complex spectra for mixtures, chiral analysis may require specialized reagents or solvents.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining the enantiomeric purity of the reaction products. The separation is achieved by using a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.

Experimental Protocol: Chiral HPLC for (R)- and (S)-Phenylglycine Derivatives

Workflow for Chiral HPLC Method Development:

Figure 2: General workflow for chiral HPLC analysis.

Typical Parameters:

Parameter	Value
Column	Chiralpak® AD-H (amylose derivative) or Chiralcel® OD-H (cellulose derivative)
Mobile Phase	n-Hexane / Isopropanol (e.g., 90:10 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Temperature	25 °C

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile reaction products. For the analysis of non-volatile products like carbamates and amines, derivatization is often necessary to increase their volatility.

Experimental Protocol: GC-MS Analysis of Chiral Amines (after derivatization)

The primary amine resulting from the hydrolysis of the isocyanate can be analyzed by GC-MS after derivatization with a chiral derivatizing agent, which converts the enantiomers into diastereomers that can be separated on a standard achiral GC column.

Workflow for Chiral GC-MS Analysis:

Figure 3: Workflow for chiral GC-MS with derivatization.

Typical Parameters:

Parameter	Value
Derivatizing Agent	(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl)
GC Column	DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film)
Carrier Gas	Helium
Oven Program	Start at 100 °C, ramp to 280 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Quadrupole or Time-of-Flight (TOF)

Expected Fragmentation: The mass spectrum of the isocyanate product would likely show a molecular ion peak and a prominent fragment corresponding to the loss of N₂ from the azide group, followed by the loss of CO. Carbamate derivatives will show characteristic fragmentation patterns related to the alcohol and amine moieties.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is an excellent tool for monitoring the progress of the reaction by observing the appearance and disappearance of key functional groups.

Experimental Protocol: FT-IR Analysis

A small aliquot of the reaction mixture can be analyzed directly (if in a suitable solvent) or as a thin film on a salt plate (e.g., NaCl or KBr).

Characteristic IR Absorption Bands:

Functional Group	Characteristic Absorption (cm⁻¹)
Acyl Chloride (C=O)	~1800
Azide (N₃)	~2100-2200
Isocyanate (-N=C=O)	~2250-2270 (strong, sharp)
Carbamate (C=O)	~1690-1730
Amine (N-H)	~3300-3500 (stretch)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about the reaction products. ¹H and ¹³C NMR are used for structural elucidation, while chiral discrimination can be achieved using chiral solvating agents or by converting the enantiomers into diastereomers with a chiral derivatizing agent.

Experimental Protocol: NMR Analysis with a Chiral Derivatizing Agent

To determine the enantiomeric purity, the product (e.g., the amine) can be reacted with a chiral derivatizing agent like Mosher's acid chloride ((R)- or (S)-MTPA-Cl) to form diastereomeric amides. The different magnetic environments of the protons and carbons in the diastereomers will result in separate signals in the NMR spectrum.

¹H and ¹³C NMR Data for a Model Carbamate (Benzyl Carbamate):

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H	7.30-7.40	m	Aromatic protons
¹H	5.15	s	-CH₂-
¹H	4.85	br s	-NH₂
¹³C	156.8	-	C=O
¹³C	136.5	-	Aromatic C (ipso)
¹³C	128.6, 128.2, 128.0	-	Aromatic CH
¹³C	67.2	-	-CH₂-

Note: Data is for a representative compound and may vary for the specific products of (R)-2-Azido-2-phenylacetyl chloride.

Conclusion

The comprehensive analysis of the reaction products of (R)-2-Azido-2-phenylacetyl chloride requires a multi-technique approach. FT-IR spectroscopy is invaluable for real-time reaction monitoring. GC-MS and NMR spectroscopy provide essential structural information for product identification. Crucially, for a chiral starting material, Chiral HPLC is the most direct and reliable method for determining the enantiomeric purity of the final products. The choice of the optimal analytical strategy will be dictated by the specific goals of the research, whether it be reaction optimization, product characterization, or enantioselective synthesis.

A Researcher's Guide to Chiral HPLC Analysis of (R)-2-Azido-2-phenylacetyl Chloride Derivatives

For researchers and professionals in drug development, the enantioselective analysis of chiral compounds is a critical step. This guide provides a comparative overview of chiral High-Performance Liquid Chromatography (HPLC) methods applicable to the analysis of (R)-2-azido-2-phenylacetyl chloride derivatives. Due to the reactive nature of acyl chlorides, analysis is typically performed on the more stable corresponding acid or ester derivatives. This guide will focus on the chiral separation of 2-azido-2-phenylacetic acid and its derivatives, providing a robust starting point for method development.

Comparison of Chiral Stationary Phases (CSPs)

The selection of the chiral stationary phase is paramount for achieving successful enantiomeric separation. Based on the analysis of structurally similar compounds, polysaccharide-based CSPs are highly recommended. These phases, particularly derivatives of cellulose and amylose, offer broad enantioselectivity for a wide range of chiral compounds, including those with structures analogous to 2-azido-2-phenylacetic acid.

Here, we compare three commonly used polysaccharide-based columns: Chiralcel® OD-H, Chiralpak® AD-H, and Chiralpak® AS-H.

Chiral Stationary Phase (CSP)	Selector	Key Characteristics	Typical Mobile Phases	Potential Performance for 2-Azido-2-phenylacetic Acid Derivatives
Chiralcel® OD-H	Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel	One of the most widely used and versatile CSPs.[1] Effective for a broad range of racemates.	Normal Phase: Hexane/Isopropanol, Hexane/Ethanol. Polar Organic: Acetonitrile, Methanol.	High probability of successful separation. May require optimization of the mobile phase composition and additives.
Chiralpak® AD-H	Amylose tris(3,5-dimethylphenylcarbamate) coated on silica gel	Often complementary to Chiralcel® OD-H, providing different selectivity.[2]	Normal Phase: Hexane/Isopropanol, Hexane/Ethanol. Polar Organic: Acetonitrile, Methanol.	A strong candidate for baseline separation, potentially with reversed elution order compared to OD-H.[2]
Chiralpak® AS-H	Amylose tris((S)-α-methylbenzylcarbamate) coated on silica gel	Provides unique chiral recognition, particularly for aromatic compounds.	Normal Phase: Hexane/Isopropanol, Hexane/Ethanol.	May offer superior resolution if interactions with the aromatic ring and the azide group are favorable.

Experimental Data Summary

The following tables present hypothetical, yet representative, experimental data for the chiral separation of 2-azido-2-phenylacetic acid on the compared columns. This data is intended to serve as a practical guide for what a researcher might expect during method development.

Table 1: Normal Phase Chromatography Data

• Mobile Phase: Hexane/Isopropanol (90:10, v/v) with 0.1% Trifluoroacetic Acid (TFA)

• Flow Rate: 1.0 mL/min

• Temperature: 25 °C

• Detection: UV at 254 nm

CSP	Enantiomer	Retention Time (t_R, min)	Resolution (R_s)	Selectivity (α)
Chiralcel® OD-H	(S)-enantiomer	8.5	2.1	1.35
(R)-enantiomer	9.8
Chiralpak® AD-H	(R)-enantiomer	10.2	2.5	1.42
(S)-enantiomer	12.1
Chiralpak® AS-H	(S)-enantiomer	9.1	1.8	1.28
(R)-enantiomer	10.5

Table 2: Polar Organic Chromatography Data

• Mobile Phase: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.8 mL/min

• Temperature: 30 °C

• Detection: UV at 254 nm

CSP	Enantiomer	Retention Time (t_R, min)	Resolution (R_s)	Selectivity (α)
Chiralcel® OD-H	(S)-enantiomer	6.2	1.9	1.30
(R)-enantiomer	7.1
Chiralpak® AD-H	(R)-enantiomer	7.8	2.3	1.38
(S)-enantiomer	9.2
Chiralpak® AS-H	(S)-enantiomer	6.9	2.0	1.33
(R)-enantiomer	8.0

Experimental Protocols

A detailed methodology is crucial for reproducible results. The following is a general protocol for the chiral HPLC analysis of 2-azido-2-phenylacetic acid.

1. Sample Preparation

• If starting with (R)-2-azido-2-phenylacetyl chloride, carefully hydrolyze the compound to the corresponding carboxylic acid by dissolving a small amount (e.g., 1 mg) in a suitable solvent (e.g., 1 mL of acetonitrile) and adding a controlled amount of water. Ensure the reaction goes to completion.

• Prepare a stock solution of the resulting 2-azido-2-phenylacetic acid in the mobile phase to be used for the analysis, at a concentration of approximately 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

2. HPLC System and Conditions

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Chiral Column: Chiralcel® OD-H (250 x 4.6 mm, 5 µm) or Chiralpak® AD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase:

  • Normal Phase: A mixture of n-hexane and an alcohol (e.g., isopropanol or ethanol) in a ratio between 99:1 and 80:20 (v/v). To improve peak shape for the acidic analyte, add 0.1% of an acidic modifier like trifluoroacetic acid (TFA) or acetic acid.

  • Polar Organic Mode: Acetonitrile or methanol with 0.1% of an acidic modifier (e.g., formic acid or acetic acid).

• Flow Rate: 0.5 to 1.5 mL/min.

• Column Temperature: 20 to 40 °C.

• Detection Wavelength: 254 nm, or as determined by the UV spectrum of the analyte.

• Injection Volume: 5 to 20 µL.

3. Data Analysis

• Identify the peaks corresponding to the (R)- and (S)-enantiomers.

• Calculate the retention time (t_R) for each peak.

• Determine the resolution (R_s) between the two enantiomeric peaks using the formula: R_s = 2(t_R2 - t_R1) / (w1 + w2), where t_R1 and t_R2 are the retention times of the two enantiomers, and w1 and w2 are their peak widths at the base. A resolution of ≥ 1.5 indicates baseline separation.

• Calculate the selectivity factor (α) using the formula: α = k'2 / k'1, where k' is the retention factor for each enantiomer (k' = (t_R - t_0) / t_0, with t_0 being the void time).

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the chiral HPLC analysis process.

References

• 1. mdpi.com [mdpi.com]
• 2. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Acylation Reagents for Chiral Amide Synthesis: Alternatives to (R)-2-Azido-2-phenylacetyl chloride

For Researchers, Scientists, and Drug Development Professionals

The introduction of chiral acyl groups is a critical step in the synthesis of numerous pharmaceuticals, particularly in the realm of β-lactam antibiotics. (R)-2-Azido-2-phenylacetyl chloride has traditionally been a reagent of choice for this purpose, offering a pathway to introduce the desired azido-phenylacetyl side chain. However, the landscape of chemical synthesis is continually evolving, with a strong emphasis on efficiency, stereoselectivity, and process safety. This guide provides an objective comparison of alternative reagents and methodologies to (R)-2-Azido-2-phenylacetyl chloride for the acylation of amine-containing precursors, with a focus on the synthesis of ampicillin and related β-lactam structures.

Executive Summary

This guide evaluates three primary approaches for the acylation of β-lactam nuclei:

• Direct Acylation with (R)-2-Azido-2-phenylacetyl chloride: The traditional chemical approach.

• Enzymatic Acylation using Penicillin G Acylase: A biocatalytic alternative employing derivatives of D-phenylglycine.

• Dane Salt Method: A chemical method utilizing a protected form of D-phenylglycine.

The comparison focuses on key performance indicators such as reaction yield and stereoselectivity, supported by available experimental data. Detailed protocols for each method are provided to enable practical evaluation.

Performance Comparison

The selection of an appropriate acylation reagent and methodology is a multifactorial decision, balancing yield, stereochemical control, cost, and process scalability. The following table summarizes the quantitative data gathered from various studies on the performance of the discussed methods.

Acylation Method	Reagent	Substrate	Yield (%)	Stereoselectivity (d.e. or e.e.)	Key Advantages	Key Disadvantages
Chemical Acylation	(R)-2-Azido-2-phenylacetyl chloride	6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam	38%[1]	Not Reported	Direct introduction of azido group	Lower reported yield; safety concerns with azido compounds; lack of stereoselectivity data.
Enzymatic Acylation	D-Phenylglycine methyl ester (PGME) or D-Phenylglycine amide (PGA)	6-Aminopenicillanic acid (6-APA)	Up to 88%[2]	Up to 98% d.e. (with mutant enzyme)[3]	High yield and stereoselectivity; mild reaction conditions; environmentally friendly.	Requires enzyme immobilization and optimization; potential for enzymatic hydrolysis of product.
Dane Salt Method	Dane salt of D-phenylglycine	6-Aminopenicillanic acid (6-APA)	75-98%[4]	Not Reported	High yield; avoids direct handling of reactive acyl chlorides.	Requires preparation of the Dane salt; stereoselectivity data not readily available.

Experimental Protocols

Acylation with (R)-2-Azido-2-phenylacetyl chloride

This protocol describes a general procedure for the acylation of a penicillin precursor.

Materials:

• (R)-2-Azido-2-phenylacetic acid

• Thionyl chloride

• 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam

• Triethylamine

• Dichloromethane

• Ethyl acetate

• 6N Hydrochloric acid

• Anhydrous sodium sulfate

Procedure:

• A solution of (R)-2-azido-2-phenylacetic acid (9.1 mmol) in thionyl chloride (5 ml) is heated under reflux for 30 minutes.

• The reaction mixture is evaporated under reduced pressure to yield (R)-2-azido-2-phenylacetyl chloride.

• The resulting acyl chloride is dissolved in dichloromethane (10 ml) and added over 5 minutes to a stirred, ice-cooled solution of 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam (10 mmol) and triethylamine (20 mmol) in dichloromethane (50 ml).

• After 30 minutes, the reaction is allowed to warm to room temperature and stirred for an additional 3 hours.

• The volatile components are evaporated under reduced pressure.

• The residue is taken up in water (50 ml) and washed with ethyl acetate.

• The aqueous solution is adjusted to pH 2.5 with 6N hydrochloric acid.

• The product is extracted with ethyl acetate, dried over anhydrous sodium sulfate, and the solvent is evaporated.

• The final product is precipitated from a dichloromethane/diethyl ether mixture with the addition of triethylamine to yield the triethylamine salt of the acylated product.[1]

Enzymatic Acylation of 6-Aminopenicillanic Acid (6-APA)

This protocol outlines the enzymatic synthesis of ampicillin using immobilized penicillin G acylase.

Materials:

• Immobilized Penicillin G acylase (e.g., from E. coli)

• 6-Aminopenicillanic acid (6-APA)

• D-Phenylglycine methyl ester (PGME)

• Phosphate buffer (pH 6.5)

• 2N Hydrochloric acid

Procedure:

• A 50 ml phosphate buffer solution (pH 6.5) is prepared containing 100 mM 6-APA and 300 mM PGME.

• The reaction is initiated by the addition of immobilized penicillin G acylase (15 U/100 µg of support).

• The reaction is carried out at 35°C with stirring (200 rpm).

• The pH is maintained at 6.5 throughout the reaction by the controlled addition of 2N HCl.

• The reaction progress is monitored by HPLC to determine the concentration of ampicillin.[3]

• The reaction is stopped at the point of maximum yield to minimize enzymatic hydrolysis of the product.

Acylation using the Dane Salt of D-Phenylglycine

This method involves the preparation of a mixed anhydride from the Dane salt, followed by acylation.

Materials:

• Dane salt of D-phenylglycine (e.g., potassium salt)

• Ethyl chloroformate

• N-methylmorpholine

• 6-Aminopenicillanic acid (6-APA)

• Triethylamine

• Methylene chloride

• Water

Procedure:

• Mixed Anhydride Formation: A mixture of the Dane salt of D-phenylglycine (0.254 mole) and N-methylmorpholine (0.254 mole) in methylene chloride is cooled to -30°C. Ethyl chloroformate (0.26 mole) is added, and the mixture is stirred at -23°C for 1 hour.

• Silylation of 6-APA (optional but recommended): In a separate flask, a suspension of 6-APA (0.25 mole) in methylene chloride is treated with triethylamine (0.5 mole) and a silylating agent (e.g., trimethylchlorosilane).

• Acylation: The cooled mixed anhydride solution is rapidly added to the cooled solution of the 6-APA derivative. The reaction mixture is stirred for several hours at a low temperature (e.g., -30°C).

• Hydrolysis and Work-up: Water is added to the reaction mixture. The pH is adjusted to acidic conditions (e.g., pH 1.5) with hydrochloric acid to hydrolyze the enamine protecting group.

• The aqueous layer containing the product is separated, and the product can be isolated by crystallization.[4]

Visualizing the Acylation Pathways

To better understand the relationships between the reagents and the synthetic pathways, the following diagrams are provided.

Figure 1: Overview of the three main acylation pathways discussed in this guide.

Figure 2: A typical experimental workflow for the enzymatic acylation of 6-APA.

Conclusion

The choice of an acylation reagent to replace (R)-2-Azido-2-phenylacetyl chloride depends heavily on the specific requirements of the synthesis.

• For high yield and excellent stereoselectivity , enzymatic acylation with penicillin G acylase stands out as a superior alternative. The use of mutant enzymes can further enhance the diastereomeric excess of the desired product. While requiring initial investment in enzyme immobilization and process optimization, the mild reaction conditions and reduced environmental impact are significant advantages.

• The Dane salt method offers a high-yield chemical alternative that avoids the direct use of highly reactive and potentially hazardous acyl chlorides. However, the lack of readily available data on the stereoselectivity of the final acylated product is a notable gap in the current literature and a critical point for consideration in chiral drug synthesis.

• Direct acylation with (R)-2-Azido-2-phenylacetyl chloride , while a direct route, appears to be hampered by lower yields in reported examples and a lack of clear data on its stereochemical outcome in these specific acylation reactions. The inherent instability of azido compounds also presents safety challenges.

For researchers and drug development professionals, the enzymatic approach presents the most promising and well-documented alternative for achieving high-yielding and stereoselective acylation in the synthesis of β-lactam antibiotics. Further investigation into the stereocontrol of the Dane salt method could establish it as another viable and efficient chemical alternative.

References

• 1. prepchem.com [prepchem.com]
• 2. brieflands.com [brieflands.com]
• 3. Enzymatic Synthesis of Ampicillin by Immobilized Penicillin G acylase of E.coli – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 4. US4231954A - Dane salt and process for preparing aminopenicillins therefrom - Google Patents [patents.google.com]

A Comparative Guide to the Spectroscopic Validation of Amide Formation: (R)-2-Azido-2-phenylacetyl Chloride vs. Phenylacetyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic data obtained from the formation of an amide bond using (R)-2-Azido-2-phenylacetyl chloride and a common alternative, phenylacetyl chloride. The inclusion of the azido group in the final product provides a unique spectroscopic handle, which can be advantageous for downstream applications such as bioconjugation via "click chemistry". This comparison focuses on the reaction of these acyl chlorides with benzylamine as a model primary amine.

Reaction Overview

The formation of N-benzyl-2-azido-2-phenylacetamide and its non-azido analogue, N-benzyl-2-phenylacetamide, proceeds via nucleophilic acyl substitution. The primary amine (benzylamine) attacks the electrophilic carbonyl carbon of the acyl chloride, with a subsequent loss of a chloride ion and a proton to form the stable amide bond. A tertiary amine base, such as triethylamine, is typically used to scavenge the HCl byproduct.[1][2][]

Reaction Workflow: (R)-2-Azido-2-phenylacetyl Chloride

References

• 1. researchgate.net [researchgate.net]
• 2. Amide Synthesis [fishersci.co.uk]

A Comparative Guide to Enantiomeric Excess Determination of Chiral Secondary Alcohol and Amine Products Following Derivatization with (R)-2-Azido-2-phenylacetyl Chloride and Alternatives

For Researchers, Scientists, and Drug Development Professionals

The determination of enantiomeric excess (ee) is a critical step in asymmetric synthesis, enabling the precise quantification of stereoisomeric purity. This guide provides a comparative overview of methodologies for determining the ee of chiral secondary alcohols and primary/secondary amines after derivatization. The focus is on the application of (R)-2-azido-2-phenylacetyl chloride as a chiral derivatizing agent (CDA), with a comparison to the widely used Mosher's acid chloride ((R)-MTPA-Cl) and direct enantioseparation techniques.

While specific experimental data for derivatization with (R)-2-azido-2-phenylacetyl chloride is not extensively available in the literature, the principles and protocols are analogous to those for other chiral acyl chlorides. This guide utilizes data from closely related systems to provide a practical and informative comparison.

Core Methodologies for Enantiomeric Excess Determination

The primary methods for determining the enantiomeric excess of derivatized products are High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy. Each technique offers distinct advantages and is suited to different analytical challenges.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating the diastereomeric derivatives formed from a chiral analyte and a CDA. The separation is typically performed on a normal phase column (e.g., silica gel), where the different spatial arrangements of the diastereomers lead to differential interactions with the stationary phase and, consequently, different retention times. The ratio of the peak areas in the chromatogram corresponds directly to the ratio of the enantiomers in the original sample.

Gas Chromatography (GC)

For volatile and thermally stable derivatives, GC offers high resolution and sensitivity. A chiral stationary phase is typically employed to separate the diastereomeric derivatives. Similar to HPLC, the relative peak areas in the gas chromatogram are used to calculate the enantiomeric excess.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H and ¹⁹F NMR, is a valuable tool for ee determination. After derivatization with a CDA, the resulting diastereomers will have distinct chemical shifts for nuclei near the newly formed stereocenter. By comparing the integration of these separated signals, the enantiomeric excess can be accurately determined. Mosher's acid is particularly useful in ¹⁹F NMR due to the presence of the trifluoromethyl group, which provides a clean singlet for each diastereomer in a region of the spectrum that is typically free from other signals.

Comparison of Chiral Derivatizing Agents: (R)-2-Azido-2-phenylacetyl Chloride vs. Mosher's Acid

The choice of chiral derivatizing agent is crucial for achieving accurate and reliable ee determination. Below is a comparison of the projected performance of (R)-2-azido-2-phenylacetyl chloride with the well-established Mosher's acid.

Feature	(R)-2-Azido-2-phenylacetyl Chloride	(R)-Mosher's Acid Chloride (MTPA-Cl)
Structure	Contains an azido group and a phenyl ring attached to the stereocenter.	Contains a trifluoromethyl group, a methoxy group, and a phenyl ring at the stereocenter.
¹H NMR Analysis	The phenyl group can induce significant chemical shift differences in the protons of the analyte.	The phenyl group provides good dispersion of signals in the ¹H NMR spectrum.
¹⁹F NMR Analysis	Not applicable as it lacks fluorine atoms.	The -CF₃ group provides a singlet for each diastereomer, offering a clear and easily quantifiable signal.
Chromatographic Separation	The azido and phenyl groups can provide good chromatographic separation of diastereomers on normal phase HPLC.	The trifluoromethyl and phenyl groups generally lead to good separation of diastereomers.
Reactivity	As an acyl chloride, it is expected to be highly reactive towards alcohols and amines.	Highly reactive acyl chloride.
Availability	Commercially available.	Widely commercially available in both enantiopure forms.

Experimental Protocols

Detailed methodologies for derivatization and analysis are provided below. These protocols are generalized and may require optimization for specific substrates.

Protocol 1: Derivatization of a Chiral Secondary Alcohol with (R)-2-Azido-2-phenylacetyl Chloride

• Reaction Setup: To a solution of the chiral secondary alcohol (1.0 equiv.) in anhydrous dichloromethane (DCM, 0.1 M) is added triethylamine (1.5 equiv.) and 4-dimethylaminopyridine (DMAP, 0.1 equiv.). The solution is cooled to 0 °C.

• Addition of Acyl Chloride: A solution of (R)-2-azido-2-phenylacetyl chloride (1.2 equiv.) in anhydrous DCM is added dropwise to the alcohol solution.

• Reaction Monitoring: The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) until completion (typically 1-4 hours).

• Workup: The reaction mixture is quenched with saturated aqueous sodium bicarbonate solution. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to yield the diastereomeric esters.

Protocol 2: HPLC Analysis of Diastereomeric Esters

• Instrument: Standard HPLC system with a UV detector.

• Column: Normal phase silica gel column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 90:10 v/v). The exact ratio should be optimized for baseline separation.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Analysis: The enantiomeric excess is calculated from the peak areas (A1 and A2) of the two diastereomers using the formula: ee (%) = |(A1 - A2) / (A1 + A2)| * 100.

Protocol 3: NMR Analysis of Diastereomeric Esters using Mosher's Acid

• Derivatization: Follow a similar procedure as in Protocol 1, substituting (R)-2-azido-2-phenylacetyl chloride with (R)-Mosher's acid chloride.

• NMR Sample Preparation: Dissolve the purified diastereomeric Mosher's esters in a suitable deuterated solvent (e.g., CDCl₃).

• ¹H NMR Analysis: Acquire a high-resolution ¹H NMR spectrum. Identify a well-resolved proton signal close to the stereocenter of the original alcohol that shows distinct chemical shifts for the two diastereomers. Integrate the two signals to determine their ratio.

• ¹⁹F NMR Analysis: Acquire a ¹⁹F NMR spectrum. The two diastereomers will each show a singlet corresponding to the -CF₃ group. Integrate these two singlets to determine the enantiomeric excess.

Comparative Experimental Data (Analogous Systems)

The following table presents representative data for the ee determination of a model secondary alcohol, 1-phenylethanol, using different methods. This data is based on established results for analogous chiral derivatizing agents and direct methods.

Method	Chiral Derivatizing Agent / Column	Analyte	Separation/Distinction Parameter	Typical Value
HPLC	(R)-2-Phenylpropionic acid (analogue)	1-Phenylethanol	Separation Factor (α)	1.2 - 1.5
HPLC	(R)-Mosher's acid	1-Phenylethanol	Separation Factor (α)	1.3 - 1.8
GC	Chiral Stationary Phase (e.g., Cyclodextrin-based)	1-Phenylethanol (underivatized)	Separation Factor (α)	> 1.1
¹H NMR	(R)-Mosher's acid	1-Phenylethanol	Chemical Shift Difference (Δδ) for CH-O proton	0.05 - 0.15 ppm
¹⁹F NMR	(R)-Mosher's acid	1-Phenylethanol	Chemical Shift Difference (Δδ) for -CF₃ signal	0.1 - 0.5 ppm

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for determining enantiomeric excess.

Caption: Derivatization and Chromatographic Analysis Workflow.

Caption: Derivatization and NMR Analysis Workflow.

Caption: Methodological Approaches to ee Determination.

Conclusion

The determination of enantiomeric excess for products derived from (R)-2-azido-2-phenylacetyl chloride can be effectively achieved using standard analytical techniques such as HPLC, GC, and NMR spectroscopy. The choice of method will depend on the physical properties of the derivatized analyte, the available instrumentation, and the desired level of precision. While direct chromatographic methods on chiral stationary phases are often preferred for their simplicity, derivatization with a chiral agent like (R)-2-azido-2-phenylacetyl chloride or the more established Mosher's acid provides a robust and versatile alternative, particularly when direct methods fail or when NMR analysis is desired. The principles and protocols outlined in this guide provide a solid foundation for researchers to develop and validate methods for the accurate determination of enantiomeric excess in their chiral molecules.

The Biological Landscape of Compounds Derived from (R)-2-Azido-2-phenylacetyl chloride: A Comparative Guide

For researchers, scientists, and drug development professionals, (R)-2-Azido-2-phenylacetyl chloride serves as a versatile chiral building block for the synthesis of a variety of bioactive compounds. This guide provides a comparative analysis of the biological activities of molecules synthesized using this key precursor, with a focus on their potential therapeutic applications. The information presented is based on available scientific literature and aims to facilitate further research and development in this area.

While the direct synthesis and extensive biological evaluation of a wide range of compounds specifically from (R)-2-Azido-2-phenylacetyl chloride are not abundantly detailed in publicly accessible literature, the primary application of this reagent lies in the stereoselective synthesis of β-lactams. The azido group serves as a masked amino group, which is crucial for the biological activity of many β-lactam antibiotics and other pharmacologically active agents.

This guide will focus on the potential biological activities of β-lactams and other related compounds that can be synthesized using (R)-2-Azido-2-phenylacetyl chloride, drawing comparisons with existing therapeutic agents and highlighting key structure-activity relationships.

I. Antimicrobial Activity: Targeting Bacterial Cell Wall Synthesis

The most prominent application of β-lactam compounds, which can be readily synthesized from (R)-2-Azido-2-phenylacetyl chloride, is in the realm of antibacterial agents. The strained β-lactam ring mimics the D-Ala-D-Ala moiety of peptidoglycan, the essential component of the bacterial cell wall. By acylating and thereby inactivating penicillin-binding proteins (PBPs), these compounds inhibit the cross-linking of peptidoglycan, leading to cell lysis and bacterial death.

Comparative Data on Antimicrobial Activity:

Due to the limited availability of specific data for compounds directly synthesized from (R)-2-Azido-2-phenylacetyl chloride, the following table presents a generalized comparison of the activity of different classes of β-lactam antibiotics against common bacterial pathogens. This serves as a benchmark for the potential efficacy of novel compounds derived from the specified precursor.

Antibiotic Class	Representative Drug	Gram-Positive Activity (e.g., S. aureus)	Gram-Negative Activity (e.g., E. coli)	Mechanism of Resistance
Penicillins	Penicillin G	+++	+	β-lactamase production
Cephalosporins	Cefepime	++	+++	β-lactamase, altered PBPs
Carbapenems	Meropenem	+++	+++	Carbapenemase production
Monobactams	Aztreonam	-	+++	β-lactamase production

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The MIC of a synthesized compound against a specific bacterial strain is determined using the broth microdilution method.

• Preparation of Bacterial Inoculum: A fresh overnight culture of the test bacterium is diluted in cation-adjusted Mueller-Hinton broth (CAMHB) to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution of Test Compound: The synthesized compound is serially diluted in CAMHB in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Signaling Pathway and Experimental Workflow:

Below are diagrams illustrating the mechanism of action of β-lactam antibiotics and a typical workflow for their synthesis and antimicrobial testing.

Caption: Workflow for Synthesis and Antimicrobial Testing.

Caption: Mechanism of Action of β-Lactam Antibiotics.

II. Anticancer Activity: Exploring Novel Therapeutic Avenues

Recent research has explored the potential of β-lactam-containing compounds as anticancer agents. Their mechanism of action in this context is diverse and not as well-defined as their antibacterial properties. Proposed mechanisms include the inhibition of enzymes crucial for cancer cell proliferation, such as tubulin polymerization, and the induction of apoptosis. The stereochemistry of these compounds, controllable through the use of chiral precursors like (R)-2-Azido-2-phenylacetyl chloride, is often critical for their anticancer efficacy.

Comparative Data on Anticancer Activity:

The following table provides a hypothetical comparison of the cytotoxic activity of a novel β-lactam compound against different cancer cell lines, benchmarked against a standard chemotherapeutic agent.

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Novel β-Lactam 1	MCF-7 (Breast)	5.2	Tubulin Polymerization Inhibition
A549 (Lung)	8.1	Apoptosis Induction
HCT116 (Colon)	6.5	Tubulin Polymerization Inhibition
Paclitaxel	MCF-7 (Breast)	0.01	Tubulin Polymerization Stabilization
A549 (Lung)	0.005	Tubulin Polymerization Stabilization
HCT116 (Colon)	0.008	Tubulin Polymerization Stabilization

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the synthesized compound for 24-72 hours.

• MTT Addition: MTT solution is added to each well, and the plate is incubated for 2-4 hours to allow the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is calculated from the dose-response curve.

Signaling Pathway Diagram:

The diagram below illustrates a potential signaling pathway for apoptosis induction by a bioactive compound.

Caption: Apoptosis Induction Pathway.

III. Enzyme Inhibition: A Broad Spectrum of Possibilities

Beyond their well-established role as antibacterial agents, β-lactams and other compounds synthesized from (R)-2-Azido-2-phenylacetyl chloride have the potential to inhibit a variety of enzymes implicated in different diseases. For instance, some β-lactams have been investigated as inhibitors of human leukocyte elastase (HLE), an enzyme involved in inflammatory processes, and as inhibitors of cholesterol absorption. The azido group itself can be a useful handle for further chemical modifications, such as "click chemistry," to generate a diverse library of compounds for screening against various enzymatic targets.

(R)-2-Azido-2-phenylacetyl chloride is a valuable chiral starting material for the synthesis of a range of potentially bioactive compounds, most notably β-lactams. While specific and comprehensive biological data for compounds directly derived from this precursor are not extensively documented in the public domain, the established activities of the β-lactam scaffold in antimicrobial and anticancer applications provide a strong rationale for the continued exploration of novel derivatives. The detailed experimental protocols and pathway diagrams provided in this guide offer a framework for the systematic evaluation of new compounds synthesized from this versatile building block, with the ultimate goal of developing novel therapeutic agents. Further research is warranted to fully elucidate the biological potential of this chemical space.

A Comparative Guide to the Crystallographic Analysis of (R)-2-Azido-2-phenylacetyl Chloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the X-ray crystallographic data of derivatives of (R)-2-azido-2-phenylacetyl chloride. Due to the limited availability of public crystallographic data for (R)-2-azido-2-phenylacetyl chloride itself, this document focuses on a closely related derivative, 2-azido-N-phenylacetamide, for which crystal structure data has been published. This compound serves as a valuable proxy for understanding the structural characteristics that can be anticipated in this class of molecules. The guide also presents a generalized experimental protocol for the X-ray crystallography of small organic molecules, which can be adapted for the analysis of (R)-2-azido-2-phenylacetyl chloride and its derivatives.

Comparative Crystallographic Data

The following table summarizes the key crystallographic data for 2-azido-N-phenylacetamide, providing a benchmark for the analysis of other derivatives.

Parameter	2-azido-N-phenylacetamide (C8H8N4O) [1][2]
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	5.8085(13)
b (Å)	16.533(4)
c (Å)	18.171(4)
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	1745.0(7)
Z	8
Temperature (K)	296(2)
R-factor (Rgt(F))	0.0399
wR(F²)	0.1078

Alternative Crystallographic Methods

While single-crystal X-ray diffraction (scXRD) is the gold standard for determining the three-dimensional structure of molecules, other techniques can be employed, especially when obtaining suitable single crystals is challenging[3][4].

• Powder X-ray Diffraction (PXRD): This technique is useful for analyzing polycrystalline materials and can be used for phase identification, purity assessment, and, in some cases, structure determination, especially when combined with computational methods[4][5].

• Three-Dimensional Electron Diffraction (3DED): A powerful emerging technique for structure determination from nanocrystals, which are often too small for conventional X-ray diffraction[4][5].

Experimental Protocols

A typical workflow for the single-crystal X-ray diffraction of a small organic molecule like a derivative of (R)-2-azido-2-phenylacetyl chloride is outlined below.

1. Crystal Growth: High-quality single crystals are essential for successful X-ray diffraction analysis. Common crystallization techniques include:

• Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly, leading to the formation of crystals.

• Vapor Diffusion: A solution of the compound is placed in a small, open container inside a larger sealed container with a more volatile solvent in which the compound is less soluble. The gradual diffusion of the precipitant vapor into the solution induces crystallization.

• Cooling: A saturated solution of the compound is slowly cooled to reduce its solubility and promote crystal growth.

2. Data Collection: A suitable single crystal is mounted on a goniometer and placed in an X-ray diffractometer. The crystal is cooled, typically to 100 K, to minimize thermal vibrations and protect it from radiation damage. The diffractometer rotates the crystal while irradiating it with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector.

3. Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The initial crystal structure is solved using direct methods or Patterson methods. The structural model is then refined against the experimental data to improve the accuracy of the atomic positions, bond lengths, and angles.

The logical workflow for a typical X-ray crystallography experiment is depicted in the following diagram.

Caption: A flowchart outlining the major steps in a single-crystal X-ray diffraction experiment.

Signaling Pathways and Logical Relationships

The relationship between experimental steps and the resulting data in a crystallographic study can be visualized as a logical progression.

Caption: A diagram illustrating the logical flow from the target compound to the final structural parameters.

References

• 1. researchgate.net [researchgate.net]
• 2. synthesis-and-crystal-structure-of-2-azido-n-phenylacetamide-c-8-h-8-n-4-o - Ask this paper | Bohrium [bohrium.com]
• 3. rigaku.com [rigaku.com]
• 4. From Powders to Single Crystals: A Crystallographer’s Toolbox for Small-Molecule Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to (R)-2-Azido-2-phenylacetyl Chloride and its Alternatives in β-Lactam Antibiotic Synthesis

For Researchers, Scientists, and Drug Development Professionals

(R)-2-Azido-2-phenylacetyl chloride is a key acylating agent utilized in the semi-synthesis of various β-lactam antibiotics, a class of drugs critical in combating bacterial infections. Its primary role is to introduce a specific side chain at the 6-amino position of the 6-aminopenicillanic acid (6-APA) nucleus or the 7-amino position of the 7-aminocephalosporanic acid (7-ACA) nucleus. This guide provides a comparative overview of (R)-2-Azido-2-phenylacetyl chloride and its common alternatives, supported by experimental data, to aid researchers in selecting the appropriate reagent for their synthetic needs.

Performance Comparison of Acylating Agents

The choice of acylating agent significantly impacts the yield, purity, and overall efficiency of the synthesis of semi-synthetic penicillins and cephalosporins. This section compares (R)-2-Azido-2-phenylacetyl chloride with two common alternatives: D-(-)-phenylglycyl chloride hydrochloride and phenylacetyl chloride. The data presented is based on the acylation of 6-APA or its derivatives to form ampicillin or related penicillin precursors.

Acylating Agent	Target Molecule	Reaction Type	Key Reaction Conditions	Yield (%)	Reference
(R)-2-Azido-2-phenylacetyl chloride	6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam derivative	Chemical	Dichloromethane, Triethylamine, 0°C to room temperature, 3.5 hours	38	--INVALID-LINK--
D-(-)-phenylglycyl chloride hydrochloride	Amoxicillin	Chemical	Not specified	82-89 (Bioassay yield in solution)	--INVALID-LINK--
D-phenylglycine methyl ester (PGME)	Ampicillin	Enzymatic (Penicillin G Acylase)	Phosphate buffer (pH 6.5), 35°C	39-47 (Conversion)	--INVALID-LINK--, --INVALID-LINK--
Phenylacetyl chloride	Penicillin G	Chemical	Not specified	Not specified	--INVALID-LINK--

Note: The yields reported are not directly comparable due to variations in the target molecules, reaction types (chemical vs. enzymatic), and experimental conditions. However, the table provides a general overview of the performance of each acylating agent.

Experimental Protocols

Detailed methodologies are crucial for reproducibility and for adapting protocols to specific research needs. Below are summaries of key experimental protocols for the synthesis of β-lactam antibiotics using different acylating agents.

Protocol 1: Synthesis of a Penicillin Precursor using (R)-2-Azido-2-phenylacetyl chloride

This protocol details the acylation of 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam.

Materials:

• (R)-2-Azido-2-phenylacetic acid

• Thionyl chloride

• 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam

• Triethylamine

• Dichloromethane

• Ethyl acetate

• 6N Hydrochloric acid

• Anhydrous sodium sulfate

• Diethyl ether

Procedure:

• A solution of 1.61 g (9.1 mmol) of (R)-2-azido-2-phenylacetic acid and 5 ml of thionyl chloride is heated under reflux for 1 hour.

• The reaction solution is evaporated under reduced pressure to yield (R)-2-azido-2-phenylacetyl chloride.

• The residue is dissolved in 10 ml of dichloromethane and added over 5 minutes to a stirred, ice-bath cooled solution of 2.4 g (10 mmol) of 6-amino-2,2-dimethyl-3-(5-tetrazolyl)penam and 2.02 g (20 mmol) of triethylamine in 50 ml of dichloromethane.

• After 30 minutes, the reaction is allowed to warm to room temperature and stirred for an additional 3 hours.

• The volatile components are evaporated under reduced pressure, and the residue is taken up in 50 ml of water.

• The aqueous solution is washed twice with 25 ml portions of ethyl acetate and the pH is adjusted to 2.5 with 6N hydrochloric acid.

• The resulting mixture is extracted twice with 30 ml portions of ethyl acetate.

• The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated in vacuo.

• The residue is dissolved in 10 ml of dichloromethane, 1.0 ml of triethylamine is added, and the solution is poured into 350 ml of rapidly stirred diethyl ether to precipitate the product.

• The solid is filtered to give 1.62 g (38% yield) of the title compound as its triethylamine salt.[1]

Protocol 2: Enzymatic Synthesis of Ampicillin

This protocol describes the synthesis of ampicillin from 6-aminopenicillanic acid (6-APA) and D-phenylglycine methyl ester (PGME) using immobilized penicillin G acylase.

Materials:

• 6-Aminopenicillanic acid (6-APA)

• D-phenylglycine methyl ester (PGME)

• Immobilized Penicillin G acylase

• Phosphate buffer (pH 6.5)

• 2N Hydrochloric acid

Procedure:

• The synthesis is carried out in 50 ml of phosphate buffer (pH 6.5).

• The reaction mixture contains 100 mM 6-APA, 300 mM PGME, and 15 U/100 µg of immobilized enzyme.

• The reaction is maintained at 35°C and 200 rpm.

• The pH is kept constant by the addition of 2N HCl.[2]

• The reaction progress is monitored by a suitable analytical method such as HPLC.

Visualizing the Synthesis Workflow

The following diagram illustrates a typical experimental workflow for the enzymatic synthesis of ampicillin.

Caption: Workflow for the enzymatic synthesis of ampicillin.

This guide highlights the utility of (R)-2-Azido-2-phenylacetyl chloride in β-lactam synthesis and provides a comparative context with its alternatives. The choice of the acylating agent will ultimately depend on the specific synthetic goals, desired yield, and the reaction pathway (chemical or enzymatic) employed by the researcher.

References

• 1. US4248780A - Process for preparing ampicillin - Google Patents [patents.google.com]
• 2. Enzymatic Synthesis of Ampicillin by Immobilized Penicillin G acylase of E.coli – Biosciences Biotechnology Research Asia [biotech-asia.org]

Safety & Regulatory Compliance

Safe Disposal of (R)-2-Azido-2-phenylacetyl chloride: A Step-by-Step Guide

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and Disposal Protocol

The proper handling and disposal of reactive chemical compounds is paramount to ensuring laboratory safety. (R)-2-Azido-2-phenylacetyl chloride, a molecule combining the hazardous properties of both an acyl chloride and an organic azide, requires a meticulous and well-defined disposal procedure. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to mitigate risks and ensure compliance with safety standards.

I. Understanding the Hazards

(R)-2-Azido-2-phenylacetyl chloride (C₈H₆ClN₃O) presents a dual hazard profile:

• Acyl Chloride Group: This functional group is corrosive and reacts exothermically and violently with nucleophiles, particularly water, to produce hydrochloric acid (HCl) gas.[1][2][3][4] It can cause severe skin burns and eye damage.[1][2]

• Organic Azide Group: Organic azides are energetic materials that can be sensitive to heat, shock, friction, and light, posing a potential explosion hazard.[5][6][7] Their stability is a critical consideration, often evaluated by the carbon-to-nitrogen (C/N) ratio.[5][6][8] For (R)-2-Azido-2-phenylacetyl chloride, the C/N ratio is 8/3, which is approximately 2.67. While a higher C/N ratio generally indicates greater stability, any organic azide should be treated as potentially explosive.[5][8] Azides are also highly toxic.[8][9]

II. Personal Protective Equipment (PPE) and Engineering Controls

Prior to handling (R)-2-Azido-2-phenylacetyl chloride for any purpose, including disposal, the following PPE and engineering controls are mandatory:

Control Type	Specification
Engineering Controls
Fume Hood	All handling and disposal steps must be performed in a certified chemical fume hood to contain hazardous vapors and provide a physical barrier.
Blast Shield	A blast shield is required due to the potential explosive nature of the organic azide.[10][11]
Personal Protective Equipment (PPE)
Eye Protection	Chemical splash goggles and a face shield are essential to protect against splashes and potential explosions.
Hand Protection	Wear chemically resistant gloves (e.g., nitrile, neoprene). Check glove compatibility charts.
Body Protection	A flame-resistant lab coat and closed-toe shoes are required.

III. Step-by-Step Disposal Protocol

This protocol is designed for the safe quenching and disposal of small quantities of (R)-2-Azido-2-phenylacetyl chloride typically found in a research laboratory setting.

A. Quenching of the Acyl Chloride

The primary step is to safely neutralize the highly reactive acyl chloride group. This should be done carefully to control the exothermic reaction. A slow addition of the acyl chloride to a suitable nucleophile is crucial.[12]

Experimental Protocol: Quenching with a Cold Alcoholic Solution

• Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet/outlet (connected to a bubbler), place a solution of ethanol (or methanol) in an inert solvent like toluene. The amount of alcohol should be in significant molar excess (at least 10-fold) relative to the (R)-2-Azido-2-phenylacetyl chloride.

• Cooling: Cool the alcoholic solution to 0 °C using an ice bath.

• Slow Addition: Dissolve the (R)-2-Azido-2-phenylacetyl chloride in a minimal amount of an inert, dry solvent (e.g., THF, avoiding chlorinated solvents[8][9][11]). Slowly add this solution dropwise from the dropping funnel to the cold, stirred alcoholic solution.

• Temperature Control: Monitor the temperature of the reaction mixture closely and maintain it at or below 10 °C throughout the addition.

• Reaction Completion: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for at least 2 hours to ensure the complete conversion of the acyl chloride to the corresponding ester.

B. Reduction of the Azide

Once the acyl chloride has been quenched, the next step is to reduce the potentially explosive azide group to a stable amine.

Experimental Protocol: Reduction of the Azide to an Amine

• Reagent Preparation: Prepare a solution of a suitable reducing agent. A common and effective method is the Staudinger reduction using triphenylphosphine. Use at least a 1.2 molar equivalent of triphenylphosphine relative to the starting amount of the azide.

• Reduction Reaction: Slowly add the triphenylphosphine solution to the reaction mixture containing the quenched ester.

• Stirring: Stir the reaction mixture at room temperature. The reaction progress can often be monitored by the cessation of nitrogen gas evolution. It is recommended to stir for a minimum of 12 hours to ensure complete reduction.

• Aqueous Workup: After the reduction is complete, slowly add water to the reaction mixture to hydrolyze the resulting aza-ylide intermediate.

C. Waste Disposal

The resulting mixture now contains the significantly less hazardous amino ester, triphenylphosphine oxide, and solvents.

• Waste Segregation: This final solution should be collected in a designated hazardous waste container.[5][7][11][13][14] The container must be clearly labeled with all its chemical constituents.

• pH Neutralization: Before final disposal, the pH of the aqueous layer (if separated) or the entire mixture should be adjusted to a neutral range (pH 6-8) with a dilute base (e.g., sodium bicarbonate solution).

• Disposal Request: Dispose of the waste through your institution's environmental health and safety (EHS) office. Never pour chemical waste down the drain.[10]

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal of (R)-2-Azido-2-phenylacetyl chloride.

Caption: Disposal workflow for (R)-2-Azido-2-phenylacetyl chloride.

By adhering to this detailed protocol, researchers can ensure the safe and responsible disposal of (R)-2-Azido-2-phenylacetyl chloride, protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety guidelines and waste disposal procedures.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. lobachemie.com [lobachemie.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. safety.pitt.edu [safety.pitt.edu]
• 6. safety.fsu.edu [safety.fsu.edu]
• 7. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 8. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
• 9. ucd.ie [ucd.ie]
• 10. chemistry.unm.edu [chemistry.unm.edu]
• 11. artscimedia.case.edu [artscimedia.case.edu]
• 12. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 13. ehs.ucsb.edu [ehs.ucsb.edu]
• 14. uvic.ca [uvic.ca]

Personal protective equipment for handling (R)-2-Azido-2-phenylacetyl chloride

This document provides crucial safety protocols and logistical information for the handling and disposal of (R)-2-Azido-2-phenylacetyl chloride. The guidance is compiled from safety data for structurally related compounds, including phenylacetyl chloride and various organic azides, to address the specific hazards presented by the acyl chloride and azide functional groups. Researchers, scientists, and drug development professionals should use this as a primary resource for safe laboratory operations.

Hazard Identification and Summary

(R)-2-Azido-2-phenylacetyl chloride is a hazardous chemical that combines the reactivity of an acyl chloride with the potential instability of an organic azide. Acyl chlorides are corrosive and react violently with water, while organic azides can be energetically unstable and potentially explosive, sensitive to heat, shock, or friction.[1][2] The primary hazards are summarized below.

Hazard Class	Description	Associated Functional Group
Corrosive	Causes severe skin burns and serious eye damage upon contact.[3][4]	Acyl Chloride
Water Reactive	Reacts with water and other protic solvents (e.g., alcohols) to release corrosive hydrogen chloride (HCl) gas.	Acyl Chloride
Respiratory Irritant	Vapors and mists can cause severe irritation to the respiratory tract.[3][5]	Acyl Chloride
Thermally Unstable	Acyl azides are energy-rich compounds that can undergo rapid, exothermic decomposition (Curtius rearrangement) when heated, releasing nitrogen gas.[2][6]	Organic Azide
Potentially Explosive	While generally more stable than inorganic azides, acyl azides can decompose explosively, especially with heating or mechanical shock.[2][7]	Organic Azide

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory to prevent exposure. The following table outlines the minimum required equipment. Always inspect PPE for integrity before use.

Body Part	Required PPE	Specifications and Rationale
Eyes/Face	Safety Goggles & Full-Face Shield	Must be worn over safety goggles to protect against splashes and potential energetic reactions. Standard safety glasses are insufficient.[3]
Skin/Body	Flame-Retardant (FR) Lab Coat & Chemical-Resistant Apron	An FR lab coat is essential due to the potential for rapid decomposition. A chemical-resistant apron provides an additional barrier against corrosive spills.[5]
Hands	Heavy-Duty Chemical-Resistant Gloves (Double-Gloved)	Outer Glove: Butyl rubber or a thick nitrile glove for robust chemical resistance. Inner Glove: Lighter nitrile glove for dexterity and secondary protection.[8] Always consult the manufacturer's glove compatibility charts.
Respiratory	Chemical Fume Hood	All handling must be performed inside a certified chemical fume hood to control vapor and potential aerosol exposure.[4][9] For emergency situations or spill cleanup, a self-contained breathing apparatus (SCBA) may be necessary.[5][10]

Operational and Disposal Plans

Strict adherence to the following step-by-step procedures is critical for minimizing risk during handling and disposal.

• Risk Assessment : Before beginning work, perform a thorough risk assessment for the entire procedure.

• Designated Area : Cordon off a specific area within a chemical fume hood for the experiment.

• Emergency Equipment : Ensure an ABC dry chemical fire extinguisher, a safety shower, and an eyewash station are immediately accessible and operational.[9] Prepare a spill kit containing an inert absorbent material (e.g., vermiculite or sand). Do not use combustible absorbents.

• Blast Shield : Use a portable blast shield in front of the experimental apparatus within the fume hood as a precaution against energetic decomposition.

• Quantity Limitation : Handle the smallest quantity of material necessary for the experiment. Avoid scaling up reactions without a comprehensive safety review.

The following diagram outlines the logical workflow for safely handling (R)-2-Azido-2-phenylacetyl chloride.

Caption: Logical workflow for handling (R)-2-Azido-2-phenylacetyl chloride.

Never dispose of (R)-2-Azido-2-phenylacetyl chloride directly down the drain or in regular trash.

• Quenching Residual Material :

  • Warning : This process must be done slowly and in a controlled manner within a fume hood, with provisions for cooling if necessary.

  • Slowly add the residual acyl azide solution to a cooled (ice bath) solution of a primary or secondary amine (e.g., butylamine) or an alcohol (e.g., isopropanol) in an inert solvent. This will convert the highly reactive acyl azide into a more stable amide or ester.

  • After the initial reaction subsides, the azide functionality should be reduced. A suitable method is the Staudinger reduction, which involves the addition of triphenylphosphine. The reaction is typically stirred until nitrogen gas evolution ceases.

• Waste Collection :

  • Collect the quenched solution in a designated, properly labeled hazardous waste container.

  • Label the container as "Hazardous Waste: Contains Phenylacetic Amide/Ester derivatives, Triphenylphosphine oxide, and residual solvent."

  • Contaminated solid materials (gloves, absorbent, filter paper) must be collected in a separate, sealed, and labeled solid hazardous waste container.

• Spill Cleanup :

  • In case of a small spill inside the fume hood, cover the spill with a generous amount of inert absorbent material (vermiculite or sand).

  • Carefully collect the absorbent material using non-sparking tools and place it in a sealed container for hazardous waste disposal.

  • Decontaminate the area with a suitable solvent, followed by soap and water.

  • For large spills, evacuate the area and contact your institution's environmental health and safety (EHS) department immediately.[3]

Hazard Relationship Diagram

This diagram illustrates the relationship between the compound's structure and its associated hazards, emphasizing the dual-risk nature of the molecule.

Caption: Relationship between functional groups and primary hazards.

References

• 1. raco.cat [raco.cat]
• 2. Acyl azide | chemical compound | Britannica [britannica.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. lobachemie.com [lobachemie.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. digitalcommons.andrews.edu [digitalcommons.andrews.edu]
• 8. hsa.ie [hsa.ie]
• 9. fishersci.com [fishersci.com]
• 10. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]